Technical Documentation Center

Tert-butyl 2-hydroxyazepane-1-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Tert-butyl 2-hydroxyazepane-1-carboxylate
  • CAS: 178172-34-4

Core Science & Biosynthesis

Foundational

Tert-butyl 2-hydroxyazepane-1-carboxylate physical properties

An In-Depth Technical Guide to the Physical Properties of Tert-butyl 2-hydroxyazepane-1-carboxylate Prepared for: Researchers, Scientists, and Drug Development Professionals Introduction Tert-butyl 2-hydroxyazepane-1-car...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physical Properties of Tert-butyl 2-hydroxyazepane-1-carboxylate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 2-hydroxyazepane-1-carboxylate is a heterocyclic organic compound of interest in medicinal chemistry and synthetic organic chemistry. As a derivative of azepane, a seven-membered nitrogen-containing ring, it serves as a valuable building block for the synthesis of more complex molecules, including potential therapeutic agents. The presence of a hydroxyl group at the 2-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom provides two key functionalities for further chemical transformations. The Boc group offers a stable yet readily cleavable means of protecting the amine, a common strategy in multi-step synthesis.[1]

This guide provides a comprehensive overview of the physical properties of tert-butyl 2-hydroxyazepane-1-carboxylate. It is important to note that as of the date of this publication, specific experimental data for this compound is not widely available in peer-reviewed literature or commercial databases. Therefore, this guide will provide a combination of predicted properties, comparative data from structurally similar analogs, and detailed experimental protocols for the determination of its key physical characteristics. This approach is designed to offer researchers a robust framework for handling and characterizing this compound.

Chemical Identity

  • IUPAC Name: tert-butyl 2-hydroxyazepane-1-carboxylate

  • Synonyms: 1-Boc-2-hydroxyazepane, N-Boc-2-hydroxyazepane, 1-(tert-butoxycarbonyl)azepan-2-ol

  • Molecular Formula: C₁₁H₂₁NO₃

  • Molecular Weight: 215.29 g/mol

  • Chemical Structure:

    (Note: A placeholder for the chemical structure image)

Predicted and Comparative Physical Properties

Due to the absence of direct experimental data for tert-butyl 2-hydroxyazepane-1-carboxylate, we present a comparative analysis with closely related, well-characterized analogs. These analogs, which include piperidine and pyrrolidine derivatives, as well as a positional isomer of hydroxyazepane, provide a basis for estimating the expected physical properties of the target compound. It is anticipated that tert-butyl 2-hydroxyazepane-1-carboxylate is a solid at room temperature with limited solubility in water and good solubility in common organic solvents.

PropertyTert-butyl 2-hydroxyazepane-1-carboxylate (Estimated)tert-Butyl (S)-3-hydroxypiperidine-1-carboxylatetert-Butyl 2-hydroxypyrrolidine-1-carboxylatetert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate[2]
CAS Number Not widely available143900-44-184766-91-61065608-51-6
Molecular Formula C₁₁H₂₁NO₃C₁₀H₁₉NO₃C₉H₁₇NO₃C₁₂H₂₃NO₃
Molecular Weight 215.29201.26187.24229.32
Physical Form Expected to be a solidSolidSolidNot specified
Melting Point (°C) Estimated 40-7034-40Not specifiedNot specified
Boiling Point (°C) > 250 (Predicted)> 110 (Flash Point)Not specifiedNot specified
Solubility Expected: Soluble in methanol, ethanol, dichloromethane, ethyl acetate; sparingly soluble in water.Soluble in chloroformNot specifiedNot specified

Experimental Determination of Physical Properties

For researchers synthesizing or working with tert-butyl 2-hydroxyazepane-1-carboxylate, the following experimental protocols provide a standardized approach to determining its physical properties.

Melting Point Determination

The melting point is a critical physical property that provides an indication of the purity of a crystalline solid. A sharp melting range, typically within 1-2°C, is characteristic of a pure compound, whereas a broad melting range suggests the presence of impurities.[3]

Methodology:

  • Sample Preparation: A small amount of the crystalline solid is finely ground and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[4][5]

  • Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.

  • Heating: The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the temperature approaches the expected melting point.[6]

  • Observation: The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

  • Reporting: The melting point is reported as the range T₁ - T₂.

Caption: Workflow for Melting Point Determination.

Solubility Determination

Understanding the solubility of a compound in various solvents is crucial for its purification, formulation, and use in chemical reactions. A qualitative assessment is often the first step.

Methodology:

  • Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane).

  • Sample Preparation: A small, measured amount of the compound (e.g., 10 mg) is placed into a series of test tubes.

  • Solvent Addition: A measured volume of a solvent (e.g., 1 mL) is added to each test tube.[7]

  • Observation at Room Temperature: The mixture is agitated (e.g., by vortexing) for a set period, and the solubility is observed and recorded.

  • Heating (Optional): If the compound is not soluble at room temperature, the mixture can be gently heated to determine if solubility increases with temperature.

  • Classification: The solubility is classified based on the amount of solvent required to dissolve the sample (e.g., very soluble, soluble, sparingly soluble, insoluble).[7]

Caption: Workflow for Qualitative Solubility Testing.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the chemical structure and purity of a synthesized compound.

¹H NMR Spectroscopy

The proton NMR spectrum of tert-butyl 2-hydroxyazepane-1-carboxylate is expected to show distinct signals corresponding to the different types of protons in the molecule.

  • ~ 9.0 - 7.0 ppm: No signals expected in this region (aromatic protons).

  • ~ 5.0 - 4.0 ppm: A broad singlet for the hydroxyl (-OH) proton. The chemical shift can vary depending on the solvent and concentration. A multiplet for the proton on the carbon bearing the hydroxyl group (-CH(OH)-).

  • ~ 3.5 - 3.0 ppm: Multiplets corresponding to the protons on the carbons adjacent to the nitrogen atom of the azepane ring.

  • ~ 2.0 - 1.5 ppm: A series of overlapping multiplets for the remaining methylene (-CH₂-) protons of the azepane ring.

  • ~ 1.4 ppm: A sharp singlet integrating to 9 protons, characteristic of the tert-butyl group of the Boc protector.[8]

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number and chemical environment of the carbon atoms.

  • ~ 170 - 150 ppm: A signal for the carbonyl carbon of the Boc group.[9]

  • ~ 80 ppm: A signal for the quaternary carbon of the tert-butyl group.[9]

  • ~ 70 - 60 ppm: A signal for the carbon atom attached to the hydroxyl group (-CH(OH)-).

  • ~ 50 - 40 ppm: Signals for the carbon atoms adjacent to the nitrogen.

  • ~ 30 - 20 ppm: Signals for the remaining methylene carbons of the azepane ring and the methyl carbons of the tert-butyl group.[9]

FT-IR Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in the molecule.

  • ~ 3400 cm⁻¹ (broad): A strong, broad absorption band characteristic of the O-H stretching vibration of the hydroxyl group.[8]

  • ~ 2975-2850 cm⁻¹: C-H stretching vibrations of the alkyl groups (azepane ring and tert-butyl group).

  • ~ 1680 cm⁻¹ (strong): A strong absorption band corresponding to the C=O stretching vibration of the carbamate group.[10][11]

  • ~ 1400-1100 cm⁻¹: C-N and C-O stretching vibrations.

Conclusion

While experimental data for the physical properties of tert-butyl 2-hydroxyazepane-1-carboxylate are not yet well-documented, this guide provides a solid foundation for researchers working with this compound. By leveraging data from analogous structures and employing standardized experimental protocols, scientists can confidently characterize this molecule. The provided methodologies for determining melting point and solubility, along with the expected spectroscopic signatures, will aid in the verification of its identity and purity, facilitating its application in further research and development.

References

  • Vedantu. (n.d.). Class 11 Chemistry Determination Of Melting Point Experiment. Retrieved from [Link]

  • University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

  • Scribd. (n.d.). Determination of Melting Point of An Organic Compound. Retrieved from [Link]

  • Athabasca University. (n.d.). Experiment 1: Melting-point Determinations. Retrieved from [Link]

  • BYJU'S. (2019, November 13). Determination Of Melting Point Of An Organic Compound. Retrieved from [Link]

  • European Union Reference Laboratory for alternatives to animal testing. (2021, February 15). STANDARD OPERATING PROCEDURE for solubility testing. Retrieved from [Link]

  • PubChem. (n.d.). (R)-1-Boc-3-hydroxypiperidine. Retrieved from [Link]

  • PubChem. (n.d.). 1-Boc-3-hydroxypiperidine. Retrieved from [Link]

  • PubChem. (n.d.). Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate. Retrieved from [Link]

  • Nanopartikel.info. (n.d.). nanoGR R Standard Operation Procedure for static solubility testing of NM suspension. Retrieved from [Link]

  • Pharma Dekho. (2024, June 1). General Test Procedure Identification by Solubility. Retrieved from [Link]

  • Wikipedia. (n.d.). Tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

  • Nanopartikel.info. (2016, May 28). Procedure for solubility testing of NM suspension. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]

  • RIVM. (n.d.). Standard Operating Procedure. Retrieved from [Link]

  • The Merck Index Online. (n.d.). Ethylene Dichloride. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). An ATR-FTIR Study on the Effect of Molecular Structural Variations on the CO2 Absorption Characteristics of Heterocyclic Amines, Part II. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR spectra of the N-Boc protected C-6 substituted methyl ester (3) at different temperatures (183-298 K) in CD 2 Cl 2 . Retrieved from [Link]

  • MDPI. (2025, July 21). Detection of Organophosphorus, Pyrethroid, and Carbamate Pesticides in Tomato Peels: A Spectroscopic Study. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for 1,2-Dichloroethene. Retrieved from [Link]

  • PubChem. (n.d.). 1,1-Dimethylethyl 2-hydroxy-1-pyrrolidinecarboxylate. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Unveiling the Configurational Landscape of Carbamate: Paving the Way for Designing Functional Sequence-Defined Polymers. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H-NMR spectrum of N-Boc glutamic acid. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). tert-Butyl 4-(1,2,3,4-tetrahydroisoquinolin-8-yl)piperazine-1-carboxylate. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR absorption bands in CA carbamate (CA-P 1 , CA-P 2 ). Retrieved from [Link]

  • PubChemLite. (n.d.). 2-{1-[(tert-butoxy)carbonyl]azepan-2-yl}acetic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). Comparison of the FT-IR spectra of the three tri-carbamates. Retrieved from [Link]

  • MDPI. (2022, February 9). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

  • SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link]

  • PubChem. (n.d.). Tert-butyl 4-hydroxypiperidine-1-carboxylate. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). tert-Butyl 2-tert-butylhydrazine-1-carboxylate Properties. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). tert-Butyl (1-hydroxypropan-2-yl)carbamate Properties. Retrieved from [Link]

  • Chemsrc. (2025, August 22). (E)-1,2-Dichloroethene. Retrieved from [Link]

  • PubChem. (n.d.). 1-t-Butoxypropanol-2-ol. Retrieved from [Link]

  • PubChem. (n.d.). 1,2-Dichloroethane. Retrieved from [Link]

  • NIST. (n.d.). Ethylene, 1,2-dichloro-, (E)-. Retrieved from [Link]

Sources

Exploratory

Technical Whitepaper: Tert-butyl 2-hydroxyazepane-1-carboxylate

Topic: Tert-butyl 2-hydroxyazepane-1-carboxylate Document Type: Technical Whitepaper & Experimental Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Strategic Scaffolding for N...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Tert-butyl 2-hydroxyazepane-1-carboxylate Document Type: Technical Whitepaper & Experimental Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Strategic Scaffolding for N-Acyliminium Ion Chemistry and Azepane Functionalization

Executive Summary

Tert-butyl 2-hydroxyazepane-1-carboxylate (CAS: 178172-34-4 ) is a critical hemiaminal intermediate used primarily in the synthesis of functionalized azepanes (seven-membered nitrogen heterocycles).[1] Unlike stable secondary alcohols, this compound exists as a "masked aldehyde," maintaining a tautomeric equilibrium with its open-chain isomer, tert-butyl (6-oxohexyl)carbamate (CAS: 80860-42-0 ).

Its primary utility lies in its ability to generate electrophilic N-acyliminium ions in situ upon treatment with Lewis acids. This reactivity profile allows for the rapid construction of 2-substituted azepane scaffolds, which are privileged structures in the design of protease inhibitors, glycosidase inhibitors, and alkaloid mimics.

Chemical Identity & Physicochemical Profile

Property Data
Primary CAS (Cyclic Form) 178172-34-4
Secondary CAS (Open Chain) 80860-42-0 (Often used interchangeably in databases)
IUPAC Name tert-butyl 2-hydroxyazepane-1-carboxylate
Synonyms 1-Boc-2-hydroxyazepane; N-Boc-2-hydroxyhexamethyleneimine; 6-(Boc-amino)hexanal (open form)
Molecular Formula C₁₁H₂₁NO₃
Molecular Weight 215.29 g/mol
Physical State White solid or colorless viscous oil (purity dependent)
Solubility Soluble in DCM, THF, EtOAc; sparingly soluble in water.[2]
Stability Hemiaminal Instability: Sensitive to acid and heat. Exists in equilibrium with the aldehyde form. Store at -20°C under inert atmosphere.

Synthetic Methodology: Partial Reduction of Lactams

The most robust route to CAS 178172-34-4 is the partial reduction of N-Boc-caprolactam (tert-butyl 2-oxoazepane-1-carboxylate). This protocol is superior to the oxidation of cyclic amines due to higher regioselectivity and scalability.

Core Protocol: DIBAL-H Reduction

Rationale: Diisobutylaluminum hydride (DIBAL-H) is selected for its ability to stop at the tetrahedral aluminate intermediate at low temperatures, preventing over-reduction to the cyclic amine.

Reagents & Materials:
  • Substrate: tert-butyl 2-oxoazepane-1-carboxylate (1.0 equiv)

  • Reductant: DIBAL-H (1.0 M in Toluene, 1.2 equiv)

  • Solvent: Anhydrous THF or DCM (0.1 M concentration)

  • Quench: Rochelle’s Salt (Potassium sodium tartrate) saturated solution.

Step-by-Step Workflow:
  • Setup: Flame-dry a 2-neck round-bottom flask under Argon. Add the N-Boc-caprolactam and anhydrous THF.

  • Cryogenic Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Critical: Temperature control is vital to prevent ring-opening or over-reduction.

  • Addition: Add DIBAL-H dropwise over 20 minutes via syringe pump. Maintain internal temperature below -70°C.

  • Incubation: Stir at -78°C for 1–2 hours. Monitor by TLC (Note: The hemiaminal may streak; look for disappearance of starting lactam).

  • Quench (The "Self-Validating" Step):

    • While still at -78°C, add methanol (excess) to destroy residual hydride.

    • Pour the cold mixture into a vigorously stirring saturated solution of Rochelle’s salt.

    • Why? Rochelle's salt complexes aluminum salts, preventing the formation of emulsions that plague DIBAL workups.

  • Extraction: Warm to room temperature (RT). Stir until two clear layers form (1–2 hours). Extract with EtOAc (3x).

  • Purification: Flash chromatography on silica gel (EtOAc/Hexanes). Note: Use neutralized silica (1% Et3N) to prevent acid-catalyzed decomposition.

Visualizing the Synthesis Logic

SynthesisWorkflow cluster_0 Critical Control Point Lactam N-Boc-Caprolactam (Stable Precursor) Intermediate Tetrahedral Aluminate (Metastable at -78°C) Lactam->Intermediate DIBAL-H -78°C, THF Quench Rochelle's Salt Hydrolysis Intermediate->Quench MeOH Warm to RT Product 2-Hydroxyazepane (Hemiaminal) Quench->Product Workup Aldehyde Open Chain Aldehyde (Tautomer) Product->Aldehyde Equilibrium (In Solution)

Figure 1: Synthetic pathway highlighting the critical cryogenic control point to stabilize the aluminate intermediate.

Reactivity Profile: The N-Acyliminium Gateway

The strategic value of 178172-34-4 is its role as a precursor to the cyclic N-acyliminium ion . This species is a potent electrophile that reacts with weak nucleophiles (allylsilanes, electron-rich aromatics, enol ethers) to install substituents at the C2 position with high stereocontrol.

Mechanism of Action
  • Activation: A Lewis Acid (BF₃[3]·OEt₂, TMSOTf) or Bronsted Acid coordinates to the C2-hydroxyl group.

  • Elimination: Water (or the Lewis acid-oxygen complex) is eliminated, generating the cationic N-acyliminium species.

  • Trapping: A nucleophile attacks the iminium carbon (C2) from the less hindered face (typically anti to the bulky Boc group, though conformational flexibility of the 7-membered ring complicates stereochemical prediction compared to 5- or 6-membered rings).

Experimental Example: C2-Allylation
  • Reagents: 178172-34-4 (1.0 eq), Allyltrimethylsilane (2.0 eq), BF₃·OEt₂ (1.1 eq), DCM, -78°C.

  • Outcome: Formation of tert-butyl 2-allylazepane-1-carboxylate.

Visualizing the Pathway

Acyliminium Hemiaminal 2-Hydroxyazepane (Hemiaminal) Activation Lewis Acid Activation (BF3·OEt2) Hemiaminal->Activation Iminium N-Acyliminium Ion (Reactive Electrophile) Activation->Iminium - Lewis Acid-OH Nucleophile Nucleophile Attack (Allyl-TMS, Indole, etc.) Iminium->Nucleophile Product 2-Substituted Azepane (Functionalized Scaffold) Nucleophile->Product C-C Bond Formation

Figure 2: The N-acyliminium ion mechanism, transforming the hemiaminal into a versatile electrophile.

Applications in Drug Discovery

  • Peptidomimetics: The azepane ring serves as a conformational constraint, mimicking the turn structures of peptides. The 2-hydroxy derivative allows for the attachment of side chains that mimic amino acid residues.

  • Polyhydroxylated Azepanes (Iminosugars): Through oxidation of the double bond (if allyl is added) or further functionalization, researchers can access 7-membered iminosugars, which are potent glycosidase inhibitors used in lysosomal storage disease research.

  • Alkaloid Synthesis: The core structure maps to the skeleton of Stemona alkaloids and balanol derivatives.

References

  • Chemical Identity & CAS

    • Tert-butyl 2-hydroxyazepane-1-carboxylate (CAS 178172-34-4).[1][4][5][6] ChemicalBook/ChemSpace Databases.

    • Tert-butyl (6-oxohexyl)carbamate (CAS 80860-42-0).[2][7][8] PubChem Compound Summary. Link

  • Synthetic Methodology (Lactam Reduction): Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (General reference for DIBAL-H reduction of lactams to hemiaminals). Hubert, J. C., et al. (1975). "Synthesis of N-acyliminium ions via partial reduction of imides and lactams." Synthetic Communications. (Foundational work on N-acyliminium precursors).
  • Applications (N-Acyliminium Chemistry)

    • Maryanoff, B. E., et al. (2004). "Cyclizations of N-acyliminium ions." Chemical Reviews, 104(3), 1431-1528. Link

    • Speckamp, W. N., & Hiemstra, H. (1985).
  • Dhavale, D. D., et al. (2005). "Synthesis of polyhydroxylated azepanes." Tetrahedron: Asymmetry.

Sources

Foundational

Tert-butyl 2-hydroxyazepane-1-carboxylate spectral data (NMR, IR, MS)

An In-Depth Technical Guide to the Spectral Analysis of Tert-butyl 2-hydroxyazepane-1-carboxylate Abstract: This technical guide provides a comprehensive analysis of the expected spectral data for tert-butyl 2-hydroxyaze...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Spectral Analysis of Tert-butyl 2-hydroxyazepane-1-carboxylate

Abstract: This technical guide provides a comprehensive analysis of the expected spectral data for tert-butyl 2-hydroxyazepane-1-carboxylate. While direct experimental spectra for this specific compound are not widely available in public databases, this document, grounded in established spectroscopic principles and data from analogous structures, offers a robust predictive framework for its ¹H NMR, ¹³C NMR, IR, and MS characteristics. This guide is intended for researchers, scientists, and drug development professionals, providing the foundational knowledge required for the identification and characterization of this molecule.

Introduction

Tert-butyl 2-hydroxyazepane-1-carboxylate is a heterocyclic organic compound incorporating a seven-membered azepane ring, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protecting group. The azepane scaffold is a privileged structure in medicinal chemistry, and its derivatives are explored for a variety of therapeutic applications. The Boc protecting group is frequently employed in organic synthesis to temporarily mask the reactivity of the amine, allowing for selective modifications elsewhere in the molecule. The hydroxyl group at the 2-position introduces a key functional handle for further synthetic transformations and a potential site for biological interactions. Accurate spectral characterization is paramount for confirming the successful synthesis and purity of this compound.

Predicted Spectroscopic Data

The following sections detail the predicted spectral data for tert-butyl 2-hydroxyazepane-1-carboxylate. These predictions are based on the analysis of its functional groups and comparison with spectral data from similar molecular structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. The predicted ¹H and ¹³C NMR spectra are discussed below.

The proton NMR spectrum is expected to show distinct signals for the protons of the tert-butyl group and the azepane ring. The presence of the Boc group can lead to rotational isomers (rotamers), which may result in the broadening of some signals at room temperature.[1]

A key feature will be the prominent singlet integrating to 9 protons for the magnetically equivalent methyl groups of the tert-butyl group, expected in the upfield region of the spectrum, typically between 1.4 and 1.6 ppm.[2][3] The proton attached to the carbon bearing the hydroxyl group (H-2) is anticipated to appear as a multiplet more downfield due to the deshielding effect of the adjacent oxygen and nitrogen atoms. The protons on the nitrogen-adjacent carbon of the ring (H-7) will also be shifted downfield. The remaining methylene protons of the azepane ring (H-3, H-4, H-5, H-6) will likely appear as a series of complex, overlapping multiplets in the range of 1.2 to 2.0 ppm. The hydroxyl proton (OH) will present as a broad singlet, and its chemical shift can vary depending on the solvent and concentration.

The proton-decoupled ¹³C NMR spectrum is predicted to display nine distinct signals, corresponding to the nine chemically non-equivalent carbon atoms in the molecule.

The carbonyl carbon of the Boc group (C=O) will be the most downfield signal, typically appearing in the range of 155-157 ppm.[4] The quaternary carbon of the tert-butyl group is expected around 80-82 ppm.[4] The three equivalent methyl carbons of the tert-butyl group will give rise to a single, intense signal at approximately 28 ppm.[4][5] The carbon atom bearing the hydroxyl group (C-2) will be significantly deshielded by the oxygen and nitrogen, with a predicted chemical shift in the 65-75 ppm range. The carbon atom adjacent to the nitrogen (C-7) is also expected to be downfield. The remaining four methylene carbons of the azepane ring will appear in the aliphatic region of the spectrum. The exact chemical shifts will be influenced by the ring conformation and the presence of the Boc group.[6]

Summary of Predicted NMR Data
¹H NMR ¹³C NMR
Assignment Predicted δ (ppm) Multiplicity Assignment Predicted δ (ppm)
-C(CH₃)₃1.4 - 1.6Singlet (s)-C =O155 - 157
Ring CH₂1.2 - 2.0Multiplet (m)-C (CH₃)₃80 - 82
N-CH₂ (H-7)3.2 - 3.6Multiplet (m)-CH-OH (C-2)65 - 75
CH-OH (H-2)3.8 - 4.2Multiplet (m)N-C H₂ (C-7)45 - 55
-OHVariableBroad Singlet (br s)Ring C H₂20 - 40
-C(C H₃)₃~28
Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which causes vibrations of the chemical bonds.

The IR spectrum of tert-butyl 2-hydroxyazepane-1-carboxylate is expected to show the following characteristic absorption bands:

  • O-H Stretch: A broad and strong absorption band in the region of 3500-3200 cm⁻¹ corresponding to the stretching vibration of the hydroxyl group.[7]

  • C-H Stretch: Strong absorptions in the 3000-2850 cm⁻¹ range due to the C-H stretching vibrations of the aliphatic CH₂ and CH₃ groups.[7]

  • C=O Stretch: A very strong and sharp absorption band around 1680-1650 cm⁻¹ characteristic of the carbonyl group in the carbamate (Boc group).[8]

  • C-O Stretch: A strong absorption in the 1250-1150 cm⁻¹ region corresponding to the C-O stretching of the ester and alcohol moieties.

  • C-N Stretch: A medium absorption in the 1200-1020 cm⁻¹ range due to the C-N stretching of the carbamate.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For tert-butyl 2-hydroxyazepane-1-carboxylate (C₁₂H₂₃NO₃), the expected molecular weight is approximately 229.32 g/mol .

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z = 229 might be observed. However, it is common for Boc-protected amines and alcohols to undergo facile fragmentation. Key expected fragmentation pathways include:

  • Loss of a tert-butyl group: A prominent peak at [M - 57]⁺ corresponding to the loss of C₄H₉.

  • Loss of isobutylene: A peak at [M - 56]⁺ from the loss of C₄H₈.

  • Loss of the entire Boc group: A peak at [M - 101]⁺ corresponding to the loss of C₅H₉O₂.

  • Loss of water: A peak at [M - 18]⁺ from the dehydration of the alcohol.

  • Cleavage of the azepane ring can also lead to a variety of smaller fragment ions.

Experimental Protocols

The following are generalized protocols for obtaining the spectral data discussed above.

NMR Data Acquisition
  • Sample Preparation:

    • Weigh approximately 5-10 mg of the purified compound.

    • Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

    • For precise chemical shift referencing, tetramethylsilane (TMS) can be used as an internal standard (0 ppm), although modern spectrometers can reference the residual solvent peak.[9]

  • Instrument Setup and Data Acquisition:

    • Use a spectrometer with a proton frequency of at least 400 MHz for better signal dispersion.[9]

    • Acquire the ¹H NMR spectrum using standard parameters.

    • For the ¹³C NMR spectrum, use proton decoupling to obtain singlets for all carbon signals. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

IR Data Acquisition
  • Sample Preparation (Attenuated Total Reflectance - ATR):

    • Place a small amount of the solid or liquid sample directly onto the ATR crystal.

    • Ensure good contact between the sample and the crystal.

  • Data Acquisition:

    • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

    • Perform a background scan of the empty ATR crystal before running the sample.

MS Data Acquisition
  • Sample Preparation:

    • Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Data Acquisition (Electrospray Ionization - ESI):

    • Infuse the sample solution directly into the mass spectrometer or inject it via an HPLC system.

    • Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ or [M+Na]⁺ ions. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Visualizations

Molecular Structure and Atom Numbering

Caption: Structure of tert-butyl 2-hydroxyazepane-1-carboxylate with atom numbering for NMR assignment.

Note: The DOT language has limitations in rendering complex chemical structures accurately. A 2D chemical drawing software would provide a more conventional representation.

A more accurate representation using a simplified DOT script:

molecular_structure N1 N C2 CH(OH) N1->C2 Boc C(=O)O-tBu N1->Boc C3 CH₂ C2->C3 C4 CH₂ C3->C4 C5 CH₂ C4->C5 C6 CH₂ C5->C6 C7 CH₂ C6->C7 C7->N1

Caption: Simplified structure of tert-butyl 2-hydroxyazepane-1-carboxylate.

Predicted Mass Spectrometry Fragmentation

fragmentation_pathway M [M]⁺˙ m/z = 229 M_minus_57 [M - C₄H₉]⁺ m/z = 172 M->M_minus_57 - •C(CH₃)₃ M_minus_101 [M - Boc]⁺ m/z = 128 M->M_minus_101 - •COOC(CH₃)₃ M_minus_18 [M - H₂O]⁺˙ m/z = 211 M->M_minus_18 - H₂O

Caption: Predicted major fragmentation pathways in mass spectrometry.

Conclusion

This technical guide provides a detailed predictive analysis of the ¹H NMR, ¹³C NMR, IR, and MS spectra of tert-butyl 2-hydroxyazepane-1-carboxylate. By understanding these expected spectral characteristics, researchers can more confidently identify and characterize this compound in their synthetic and drug discovery efforts. The provided experimental protocols offer a starting point for obtaining high-quality spectral data.

References

  • PubChem. tert-Butyl carbazate. National Center for Biotechnology Information. [Link][10]

  • Kovaleva, O. V., et al. (2016). Molecular Modeling of the Tert-Butyl Hydroperoxide NMR 1H and 13C Spectra. Journal of Siberian Federal University. Chemistry. [Link][11]

  • King, S. A., Armstrong, J., & Keller, J. (2003). SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE. Organic Syntheses. [Link][4]

  • Moser, A. (2008). t-Butyl group towers over other 1H resonances. ACD/Labs. [Link][2]

  • Supporting Information for Visible-Light-Promoted Radical Cross-Coupling of para-Quinone Methides with N-Substituted Anilines: An Efficient Approach to 2,2-Diarylethylamines. Synlett. [Link][12]

  • Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link][7]

  • Google Patents. WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate. [13]

  • Prashantha, M., et al. (2025). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate. Journal of the Mexican Chemical Society. [Link][14]

  • Firth, M. A., et al. (2016). Synthesis of tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate. ResearchGate. [Link][15]

  • Arslan, H., et al. (2024). FT-IR spectrum of tert-butyl 3a-chloroperhydro-2,6a-epoxyoxireno[e]isoindole-5-carboxylate. ResearchGate. [Link][16]

  • Supporting Information for An Integrated Console for Capsule-Based, Fully Automated Organic Synthesis. ETH Zurich Research Collection. [Link][1]

  • Google Patents. CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester. [3]

  • ResearchGate. Fig. S7 1 H NMR spectrum of tert-butyl 6-Maleimidocaprohydrazinecarboxylate in CDCl 3. [Link][17]

  • US EPA. Tert-butyl 2-(2-hydroxyethyl)piperidine-1-carboxylate Properties. CompTox Chemicals Dashboard. [Link][18]

  • Spectroscopy Online. (2020). The Carbonyl Group, Part V: Carboxylates—Coming Clean. [Link][8]

  • Dopfer, O., et al. (2007). Infrared Spectroscopy of the tert-Butyl Cation in the Gas Phase. ACS Figshare. [Link][19]

  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

  • Doc Brown's Chemistry. database IR spectra INFRARED SPECTROSCOPY INDEX. [Link][20]

  • PubChem. Tert-butyl 2-hydroxybenzoate. National Center for Biotechnology Information. [Link][21]

  • ResearchGate. ¹H NMR spectra; (A) poly(tert-butyl-bis(2-hydroxyethyl) carbamate.... [Link][22]

Sources

Exploratory

The Azepane Scaffold: A Privileged Structure in Modern Drug Discovery

An In-depth Technical Guide on the Biological Activity of Substituted Azepane Derivatives Introduction: The Versatility of the Seven-Membered Ring The azepane ring, a seven-membered saturated heterocycle containing a sin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide on the Biological Activity of Substituted Azepane Derivatives

Introduction: The Versatility of the Seven-Membered Ring

The azepane ring, a seven-membered saturated heterocycle containing a single nitrogen atom, has emerged as a cornerstone in contemporary medicinal chemistry.[1][2][3] Its non-planar and conformationally flexible nature provides a unique three-dimensional scaffold, allowing for the precise spatial orientation of substituents to interact with biological targets.[4][5] This inherent structural diversity has led to the development of a vast array of substituted azepane derivatives with a wide spectrum of pharmacological activities, from anticancer and antimicrobial to central nervous system (CNS) modulation.[6][7][8] More than 20 drugs containing the azepane motif have received FDA approval, underscoring its therapeutic significance.[1] This guide provides a comprehensive technical overview of the biological activities of substituted azepane derivatives, delving into their structure-activity relationships (SAR), mechanisms of action, and the experimental methodologies used for their evaluation.

I. Anticancer Activity: Targeting Key Pathways in Malignancy

Substituted azepane derivatives have demonstrated significant potential as anticancer agents by targeting various hallmarks of cancer, including uncontrolled cell proliferation, survival, and metastasis.[9][10]

A. Mechanism of Action: Kinase Inhibition and Beyond

A prominent mechanism through which azepane derivatives exert their anticancer effects is the inhibition of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[9] For instance, derivatives of the natural product (-)-balanol, which features an azepane ring, have been developed as potent ATP-competitive inhibitors of protein kinase B (PKB/Akt) and protein kinase A (PKA).[4][11] The PI3K/Akt pathway is a critical signaling cascade that promotes cell survival and proliferation, and its inhibition is a key strategy in cancer therapy.[3]

Furthermore, some azepane derivatives have been shown to inhibit protein tyrosine phosphatases PTPN2 and PTPN1, which act as negative regulators of anti-tumor immune signaling.[3][12] By inhibiting these phosphatases, the azepane compounds can enhance the body's immune response against cancer cells. Other anticancer mechanisms include the inhibition of tubulin polymerization and the modulation of hormone receptors.[9] Dibenzo[b,f]azepine derivatives have been reported to exhibit cytotoxic activity by forming covalent bonds with DNA.[10]

B. Structure-Activity Relationship (SAR) Insights

The substitution pattern on the azepane ring and its appended functionalities plays a critical role in determining the anticancer potency and selectivity. For PKB inhibitors derived from (-)-balanol, the stereochemistry at positions 3 and 4 of the azepane ring, along with the nature of the linker connecting the azepane to the benzoyl moiety, significantly influences activity.[11] For pyrrolo[1,2-a]azepine derivatives, the introduction of a benzoylamino group at the 2-position resulted in a potent compound against breast cancer cells (MCF7).[13]

C. Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines.[3]

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., HepG2, MCF7, HCT116) in a 96-well plate at an optimal density and incubate overnight to allow for cell attachment.[3][13]

  • Compound Treatment: Treat the cells with a range of concentrations of the substituted azepane derivative. A vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug like doxorubicin) should be included.[3][13]

  • Incubation: Incubate the plates for a specified duration (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.[3]

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.[3]

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[3]

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.[3]

D. Quantitative Data: Anticancer Activity of Azepane Derivatives
Compound ClassCell LineIC50Reference
Pyrrolo[1,2-a]azepine derivative 3 HepG2 (Liver)4 nM[13]
Pyrrolo[1,2-a]azepine derivative 6 HepG2 (Liver)1.6 nM[13]
Pyrrolo[1,2-a]azepine derivative 5b MCF7 (Breast)10.7 nM[13]
Pyrrolo[1,2-a]azepine derivative 6 HCT116 (Colon)21.1 nM[13]
Dibenzo[b,f]azepine-isoxazoline 4g RPMI8226/LR5 (Multiple Myeloma)Active at tested concentrations[10]
Dibenzo[b,f]azepine-isoxazoline 4g MCF-7 (Breast)Active at tested concentrations[10]
E. Signaling Pathway Visualization

PI3K_Akt_Pathway Growth Factor Growth Factor Receptor Tyrosine Kinase Receptor Tyrosine Kinase Growth Factor->Receptor Tyrosine Kinase PI3K PI3K Receptor Tyrosine Kinase->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt (PKB) Akt (PKB) PDK1->Akt (PKB) activates Downstream Targets Downstream Targets Akt (PKB)->Downstream Targets Cell Survival & Proliferation Cell Survival & Proliferation Downstream Targets->Cell Survival & Proliferation Azepane Inhibitor Azepane Inhibitor Azepane Inhibitor->Akt (PKB)

Caption: Modulation of the PI3K/Akt Signaling Pathway by Azepane Inhibitors.

II. Antimicrobial and Antiviral Activities

The structural versatility of the azepane scaffold has also been leveraged to develop potent antimicrobial and antiviral agents.[14][15]

A. Antibacterial and Antifungal Properties

A variety of substituted azepane derivatives have demonstrated significant activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[14] For instance, certain pyridobenzazepine derivatives have shown better antibacterial and antifungal activity compared to their dipyridoazepine counterparts.[14] One such derivative exhibited potent activity against a range of bacteria with Minimum Inhibitory Concentrations (MICs) between 39-78 µg/mL.[14] The introduction of an azepane moiety to triterpenoid cores has been shown to enhance activity against M. tuberculosis.[15] Azepanobetulinic acid cyclohexyl amide, for example, displayed a significant bacteriostatic effect against MRSA with low cytotoxicity.[15]

B. Antiviral Potential

The azepane core is present in molecules with antiviral properties.[16][17] Research into A-azepano-triterpenoids has also explored their efficacy against DNA viruses such as HSV-1, HCMV, and HPV-11.[15]

C. Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is a fundamental assay in microbiology to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[3]

Step-by-Step Methodology (Broth Microdilution):

  • Medium Preparation: Prepare a suitable broth medium (e.g., Mueller-Hinton Broth) for the specific microorganism being tested.[3]

  • Compound Dilution: Perform serial twofold dilutions of the azepane derivative in the broth within a 96-well microtiter plate.[3]

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10^5 CFU/mL).[3]

  • Inoculation: Inoculate each well containing the diluted compound with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).[3]

  • Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).[3]

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[3]

D. Quantitative Data: Antimicrobial Activity of Azepane Derivatives
Compound ClassMicroorganismMIC (µg/mL)Reference
Pyridobenzazepine derivative 8 Various Bacteria39-78[14]
Pyridobenzazepine derivative 12 C. albicans156[14]
Pyridobenzazepine derivative 12 S. cerevisiae156[14]
Azepanouvaol 8 MRSA≤ 0.15 µM[15]
Azepanobetulinic acid cyclohexyl amide 4 MRSA≤ 0.15 µM[15]

III. Central Nervous System (CNS) Applications

The azepane scaffold is a key pharmacophore in numerous FDA-approved drugs for CNS disorders, including those with antipsychotic, anticonvulsant, and antidepressant activities.[6][7][18]

A. Anti-Alzheimer's Disease Activity

One of the significant areas of investigation for azepane derivatives is in the treatment of Alzheimer's disease. A key target in this area is the inhibition of γ-secretase and BACE1 (β-site amyloid precursor protein cleaving enzyme 1), enzymes involved in the production of amyloid-β peptides that form plaques in the brains of Alzheimer's patients.[3][19] Substituted 2-oxo-azepane derivatives have been identified as potent, low nanomolar inhibitors of γ-secretase.[19]

B. Anticonvulsant and Antidepressant Properties

The dibenz[b,f]azepine tricyclic system, which contains an azepine ring, is the core structure of the widely used anticonvulsant drug carbamazepine and the tricyclic antidepressant opipramol.[14] The conformational flexibility of the azepane ring is thought to be crucial for the interaction of these drugs with their respective targets.[5]

C. Experimental Protocol: BACE1 Inhibition Assay

A common method to evaluate the potential of compounds to inhibit BACE1 is a fluorescence resonance energy transfer (FRET) assay.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare an assay buffer, a fluorogenic BACE1 substrate, and the BACE1 enzyme solution.[3]

  • Inhibitor Preparation: Prepare serial dilutions of the azepane test compounds.

  • Assay Setup: In a 96-well black plate, combine the assay buffer, BACE1 enzyme, and the test compound or a known BACE1 inhibitor as a positive control.[3]

  • Initiation of Reaction: Add the fluorogenic substrate to all wells to start the enzymatic reaction.

  • Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) in the dark.

  • Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence plate reader at appropriate excitation and emission wavelengths. Cleavage of the substrate by BACE1 separates the fluorophore and quencher, resulting in an increase in fluorescence.[3]

  • Data Analysis: Calculate the percentage of BACE1 inhibition for each compound concentration and determine the IC50 value.[3]

D. Quantitative Data: Anti-Alzheimer's Disease Activity of Azepane Derivatives
Compound ClassTargetIC50/KiReference
2-oxo-azepane derivativesγ-secretaseLow nanomolar[19]
2,3-Dihydro-1H-cyclopenta[b]quinoline derivative 6hAcetylcholinesterase (AChE)IC50 = 3.65 nM[3]
E. Signaling Pathway Visualization

BACE1_Inhibition APP Amyloid Precursor Protein sAPPβ sAPPβ APP->sAPPβ BACE1 cleavage Aβ Peptides Aβ Peptides APP->Aβ Peptides γ-Secretase cleavage BACE1 BACE1 γ-Secretase γ-Secretase Amyloid Plaques Amyloid Plaques Aβ Peptides->Amyloid Plaques Azepane Inhibitor Azepane Inhibitor Azepane Inhibitor->BACE1

Caption: Inhibition of Amyloid-β Production by Azepane BACE1 Inhibitors.

IV. Other Therapeutic Applications

The pharmacological potential of substituted azepane derivatives extends to other therapeutic areas, including:

  • α-Glucosidase Inhibitors: For the management of diabetes.[1]

  • Histamine H3 Receptor Antagonists: With potential applications in neurological and inflammatory disorders.[1][4]

  • Cardiovascular Drugs: Some azepane derivatives have shown effects on the cardiovascular system.

The conformational diversity of substituted azepanes, which is crucial for their biological activity, makes them attractive scaffolds for drug design.[4]

Conclusion and Future Perspectives

Substituted azepane derivatives represent a highly versatile and privileged scaffold in drug discovery, with a proven track record of producing clinically successful drugs. Their diverse biological activities, spanning from anticancer and antimicrobial to CNS applications, continue to make them a focal point of research. Future efforts will likely concentrate on the development of more selective and potent derivatives through a deeper understanding of their structure-activity relationships and mechanisms of action. The use of computational modeling and novel synthetic methodologies will undoubtedly accelerate the discovery of new azepane-based therapeutics for a wide range of diseases.[2][5]

References

  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2025). Vertex AI Search.
  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed. (2019). PubMed.
  • Synthesis and antimicrobial activity of azepine and thiepine derivatives. (2015). Serbian Chemical Society.
  • Structure-Activity Relationships of Azepine-Based Drug Candidates - ResearchGate. (n.d.).
  • Recent Advances on the Synthesis of Azepane‐Based Compounds - ResearchGate. (n.d.).
  • Azepane-Containing Compounds: A Comprehensive Technical Review for Drug Discovery - Benchchem. (2025). BenchChem.
  • Update of Recently (2016–2020) Designed Azepine Analogs and Related Heterocyclic Compounds with Potent Pharmacological Activities - Taylor & Francis. (2022). Taylor & Francis Online.
  • Commercially available drugs contain azepine derivatives. - ResearchGate. (n.d.).
  • C-Substituted Azepanes for Novel Organic Synthesis and Drug Discovery Research | Building Blocks | Blog | Life Chemicals. (2020). Life Chemicals.
  • Synthesis of Functionalized Azepines via Cu(I)
  • Substituted 2-oxo-azepane derivatives are potent, orally active gamma-secretase inhibitors - PubMed. (2008). PubMed.
  • (PDF) Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines: Review Article - ResearchGate. (2025).
  • Evaluation of A-azepano-triterpenoids and related derivatives as antimicrobial and antiviral agents - PMC. (2021).
  • Recent advances in anticancer chemotherapeutics based upon azepine scaffold. (2016). Anti-Cancer Agents in Medicinal Chemistry.
  • Anti-cancer activity of novel dibenzo[b,f]azepine tethered isoxazoline derivatives - PMC. (n.d.).
  • Expedient Synthesis of Fused Azepine Derivatives using a Sequential Rh(II)-Catalyzed Cyclopropanation/1-Aza-Cope Rearrangement of Dienyltriazoles - PMC. (2015).
  • Design, Synthesis, and Bioactivity Study of Novel Tryptophan Derivatives Containing Azepine and Acylhydrazone Moieties - PMC. (n.d.).
  • Synthesis and antimicrobial activity of azepine and thiepine derivatives. (2015). Journal of the Serbian Chemical Society.
  • Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation | Organic Letters - ACS Publications. (2023).
  • Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology | Journal of Medicinal Chemistry - ACS Publications. (2025).
  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (n.d.). European Journal of Medicinal Chemistry.
  • Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors | Journal of Medicinal Chemistry - ACS Publications. (2004).
  • Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines: Review Article | Journal of Pharma Insights and Research. (2025). Journal of Pharma Insights and Research.
  • A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone | Bentham Science Publishers. (2021). Bentham Science.
  • Synthesis and antimicrobial activity of azepine and thiepine derivatives - ResearchGate. (2016).
  • Synthesis, Diagnosis And Evaluation Of The Antibacterial Activity Of New Oxazepane Derivatives | American Journal of Bioscience and Clinical Integrity. (2024). American Journal of Bioscience and Clinical Integrity.
  • Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes - PMC. (2022).
  • Azepane-2,3-dione|CAS 37840-08-7|C6H9NO2 - Benchchem. (n.d.). BenchChem.
  • Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors | Request PDF - ResearchGate. (2024).
  • Design, synthesis and anticancer activity evaluation of some novel pyrrolo[1,2-a]azepine deriv
  • A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone | Semantic Scholar. (2021). Semantic Scholar.

Sources

Foundational

The Azepane Scaffold: A Seven-Membered Ring Expanding Therapeutic Horizons

An In-depth Technical Guide for Medicinal Chemists and Drug Development Professionals The azepane scaffold, a seven-membered saturated nitrogen-containing heterocycle, has emerged from relative obscurity to become a sign...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Medicinal Chemists and Drug Development Professionals

The azepane scaffold, a seven-membered saturated nitrogen-containing heterocycle, has emerged from relative obscurity to become a significant player in modern medicinal chemistry.[1][2] While its smaller five- and six-membered cousins, pyrrolidine and piperidine, are ubiquitous in drug discovery libraries, the unique conformational flexibility and expanded chemical space offered by the azepane ring provide a compelling advantage for targeting complex biological systems.[3][4] This guide offers an in-depth exploration of the azepane motif, from its fundamental physicochemical properties and synthesis to its role in a diverse array of approved drugs and clinical candidates.

Beyond the Six-Membered Ring: Physicochemical & Pharmacokinetic Profile

The decision to incorporate an azepane ring over a more conventional piperidine or pyrrolidine is a strategic choice driven by the desire to modulate a compound's three-dimensional structure and its resulting properties.

Conformational Flexibility: The seven-membered ring of azepane possesses a higher degree of conformational freedom compared to the more rigid piperidine chair/boat conformations. This flexibility can be crucial for optimizing ligand-receptor interactions, allowing the molecule to adopt a binding pose that might be inaccessible to smaller rings.[3][5] This adaptability can lead to enhanced potency and selectivity.

Physicochemical Properties: The larger, more lipophilic nature of the azepane ring generally leads to an increase in a compound's LogP value compared to its piperidine analogue. While this can enhance membrane permeability, it must be carefully balanced to avoid issues with aqueous solubility and potential off-target toxicity. The basicity of the azepane nitrogen is comparable to that of piperidine, allowing for the formation of salts to improve solubility and handling.

Table 1: Comparative Properties of Saturated N-Heterocycles

PropertyPyrrolidine (5-membered)Piperidine (6-membered)Azepane (7-membered)
Molecular Weight 71.12 g/mol 85.15 g/mol 99.18 g/mol [6]
Boiling Point 87 °C106 °C138 °C[6]
pKa (of conjugate acid) ~11.3~11.2~11.1
Conformational Space Envelope, TwistChair, Boat, Twist-boatTwist-chair, Twist-boat, etc. (multiple low-energy conformers)
Relative Lipophilicity LowModerateHigh

The Synthetic Challenge: Constructing the Azepane Core

The synthesis of substituted azepanes presents a greater challenge than that of their smaller homologues, a factor that has historically limited their exploration.[2][7] However, a number of robust synthetic strategies have been developed.

Key synthetic routes include:

  • Ring-Closing Metathesis (RCM): A powerful method for forming the seven-membered ring from a linear precursor containing two terminal alkenes.

  • Beckmann Rearrangement: A classic method involving the acid-catalyzed rearrangement of a cyclohexanone oxime to form a caprolactam, which can then be reduced to the azepane.[4]

  • Ring Expansion Reactions: Methods that expand a pre-existing piperidine or pyrrolidine ring, for example, through the rearrangement of bicyclic aminocyclopropane derivatives.[1]

  • Reductive Amination: Cyclization of a linear 1,6-dicarbonyl compound or a related precursor in the presence of ammonia or a primary amine.

  • Dearomative Ring Expansion: A modern photochemical approach that converts readily available nitroarenes into complex azepanes, transforming a six-membered aromatic ring into a seven-membered saturated system.[4]

Representative Experimental Protocol: Synthesis via Beckmann Rearrangement

The following protocol outlines a general, two-step procedure for the synthesis of an azepane from cyclohexanone.

Step 1: Synthesis of Cyclohexanone Oxime

  • To a stirred solution of cyclohexanone (1.0 equiv.) and hydroxylamine hydrochloride (1.1 equiv.) in a 1:1 mixture of ethanol and water, slowly add a solution of sodium hydroxide (1.2 equiv.) in water.

  • Maintain the temperature below 30°C during the addition.

  • Stir the reaction mixture at room temperature for 2-3 hours until the reaction is complete (monitored by TLC).

  • Cool the mixture in an ice bath to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum to yield cyclohexanone oxime.

Step 2: Beckmann Rearrangement to ε-Caprolactam and Reduction to Azepane

  • Slowly add the cyclohexanone oxime (1.0 equiv.) to a stirred solution of concentrated sulfuric acid or a polyphosphoric acid at 100-120°C.

  • After the initial exothermic reaction subsides, maintain the temperature for 15-30 minutes.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with aqueous ammonia.

  • Extract the resulting ε-caprolactam with a suitable organic solvent (e.g., chloroform).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude ε-caprolactam is then reduced to azepane using a strong reducing agent like lithium aluminum hydride (LAH) in an anhydrous ether solvent (e.g., THF).

  • The reaction is typically performed at reflux, followed by a careful aqueous workup to yield the final azepane product.

Therapeutic Applications: The Azepane Scaffold in Action

The azepane motif is found in over 20 FDA-approved drugs and numerous clinical candidates, spanning a wide range of therapeutic areas.[8] Its derivatives have demonstrated significant pharmacological activities, including anticancer, anti-Alzheimer's, antimicrobial, and anticonvulsant properties.[1][8]

Oncology: Targeting Cancer's Machinery

The azepane scaffold has been successfully incorporated into potent anti-cancer agents, particularly inhibitors of enzymes crucial for tumor growth and survival.

  • Histone Deacetylase (HDAC) Inhibitors: Belinostat (Beleodaq®) is an FDA-approved pan-HDAC inhibitor used for the treatment of peripheral T-cell lymphoma.[9] The hydroxamic acid "warhead" chelates the zinc ion in the HDAC active site, while the rest of the scaffold, including the azepane ring, contributes to binding and pharmacokinetic properties.[10][11] HDAC inhibition leads to the accumulation of acetylated histones, relaxing chromatin structure and reactivating tumor suppressor genes.[12][13] This can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[12]

  • Protein Tyrosine Phosphatase (PTP) Inhibitors: Novel azepane-containing derivatives have been developed as potent inhibitors of PTPN2 and PTPN1, which are implicated in immune cell signaling.[14] Inhibition of these phosphatases is an attractive strategy to enhance T-cell anti-tumor immunity.[14][15]

Central Nervous System (CNS) Disorders

The ability of the azepane scaffold to cross the blood-brain barrier and interact with various CNS targets has made it a valuable component in drugs for neurological and psychiatric conditions.

  • Monoamine Oxidase (MAO) Inhibitors: Moclobemide is an antidepressant that acts as a reversible inhibitor of monoamine oxidase A (MAO-A).[16][17] This enzyme is responsible for degrading neurotransmitters like serotonin and norepinephrine.[17] By inhibiting MAO-A, moclobemide increases the levels of these neurotransmitters in the brain.

  • Dopamine and Norepinephrine Reuptake Inhibitors: Bicyclic azepanes have been identified as potent inhibitors of the norepinephrine transporter (NET) and the dopamine transporter (DAT).[18] Such dual-uptake inhibitors are of interest for treating depression and other neuropsychiatric disorders.[19]

  • Histamine H3 Receptor Antagonists: The histamine H3 receptor is a key target for treating cognitive disorders like Alzheimer's disease and ADHD. Azepane derivatives have been synthesized that show high affinity for this receptor, acting as potent antagonists.[20]

Other Therapeutic Areas

The versatility of the azepane scaffold is evident in its application across other disease areas:

  • Antidiabetics: Tolazamide is an azepane-containing sulfonylurea drug used to treat type 2 diabetes by stimulating insulin release from the pancreas.[3]

  • Antihistamines: Azelastine is a potent second-generation histamine H1 receptor antagonist used to treat allergic rhinitis.[3]

  • Antibacterials: Mecillinam is a penicillin antibiotic that contains a fused azepane ring system.[6]

Visualizing the Workflow and Mechanisms

Diagrams created using Graphviz help to illustrate the complex processes and relationships in drug discovery and molecular pharmacology.

G cluster_0 Discovery & Design cluster_1 Optimization cluster_2 Development Target ID Target ID Library Design Library Design (Incorporate Azepane) Target ID->Library Design HTS High-Throughput Screening Library Design->HTS Hit ID Hit Identification HTS->Hit ID Lead Gen Lead Generation Hit ID->Lead Gen SAR SAR Studies (Azepane Modifications) Lead Gen->SAR ADMET ADMET Profiling SAR->ADMET Lead Opt Lead Optimization ADMET->Lead Opt Preclinical Preclinical Studies Lead Opt->Preclinical Clinical Trials Clinical Trials (Phase I-III) Preclinical->Clinical Trials Approval Regulatory Approval Clinical Trials->Approval Marketed Drug Marketed Drug Approval->Marketed Drug

Caption: Drug discovery workflow incorporating the azepane scaffold.

HDAC_Pathway Belinostat Belinostat (Azepane Scaffold) HDAC HDAC Enzyme Belinostat->HDAC Inhibits Histones Histone Proteins HDAC->Histones Deacetylates Acetyl_Histones Acetylated Histones Histones->Acetyl_Histones Acetylation (HATs) Chromatin Condensed Chromatin Histones->Chromatin leads to Acetyl_Histones->Histones Deacetylation (HDACs) Open_Chromatin Relaxed Chromatin Acetyl_Histones->Open_Chromatin leads to TSG Tumor Suppressor Genes (e.g., p21) Open_Chromatin->TSG allows access to Transcription Gene Transcription TSG->Transcription is transcribed Apoptosis Apoptosis & Cell Cycle Arrest Transcription->Apoptosis results in

Caption: Mechanism of action for Belinostat, an azepane-containing HDAC inhibitor.

Challenges and Future Perspectives

Despite its proven utility, the azepane scaffold is not without its challenges. The synthetic complexity can increase the cost and time of drug development programs.[1] Furthermore, the conformational flexibility, while an advantage for binding, can be a double-edged sword, potentially leading to higher entropic penalties upon binding and making computational modeling more complex.

The future for azepane-based medicinal chemistry is bright. New synthetic methodologies are continually being developed to provide more efficient and diverse access to functionalized azepane cores.[4][7] As our understanding of complex diseases and their targets grows, the unique three-dimensional space occupied by the azepane scaffold will undoubtedly provide novel solutions to long-standing therapeutic challenges, solidifying its role as a privileged scaffold in drug discovery.

References

  • Zha, G., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 164, 465-494.
  • Zha, G., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. PubMed. Available from: [Link]

  • Synapse. (2024). What is the mechanism of Belinostat? Synapse. Available from: [Link]

  • Drug Development Technology. (2014). Belinostat (PXD 101) for the Treatment of Peripheral T-Cell Lymphoma (PTCL). Drug Development Technology. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). Belinostat. PubChem. Available from: [Link]

  • Solimando, D. A., & Waddell, J. A. (2014). Belinostat and Idelalisib. Hospital Pharmacy, 49(9), 810–816. Available from: [Link]

  • Vitale, P., & Piacenti, M. (2024). Recent Advances on the Synthesis of Azepane-Based Compounds. ResearchGate. Available from: [Link]

  • Schroeder, E. Z., Lin, C., Hu, Y., Dai, Z.-Y., Griffin, A. F., Hotvedt, T. S., Guzei, I. A., & Schomaker, J. M. (2024). Ligand-Controlled Synthesis of Azepine Derivatives. Synfacts, 20(04), 0355. Available from: [Link]

  • Sahagian, M. (n.d.). Moclobemide Formal Report. Academia.edu. Available from: [Link]

  • Kamala, G. R., S, C., & B L S, H. (2024). Structure-Activity Relationships of Azepine-Based Drug Candidates. ResearchGate. Available from: [Link]

  • Fjellström, O., et al. (2025). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Journal of Medicinal Chemistry. Available from: [Link]

  • Philippova, A. N., Vorobyeva, D. V., Gribanov, P. S., Godovikov, I. A., & Osipov, S. N. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5236. Available from: [Link]

  • Silverman, R. B., & Zlatic, C. M. (2008). Synthesis of the Commercial Antidepressant Moclobemide. Journal of Chemical Education, 85(10), 1416. Available from: [Link]

  • Sharma, A., & Singh, A. K. (2021). Synthesis, Characterization and Biological Screening of Azepine Derivative. Journal of Chemistry and Chemical Sciences, 11(1). Available from: [Link]

  • Sharma, M., et al. (2020). Biocatalytic Synthesis of Moclobemide Using the Amide Bond Synthetase McbA Coupled with an ATP Recycling System. Organic Letters, 22(8), 3169–3173. Available from: [Link]

  • The University of Manchester. (n.d.). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester Research Explorer. Available from: [Link]

  • Shinde, S. B., & Shinde, D. B. (2017). An Efficient Straightforward Synthesis of Antidepressant Drug Moclobemide. Asian Journal of Organic & Medicinal Chemistry, 2(3), 91-94. Available from: [Link]

  • Wikipedia. (n.d.). Azepane. Wikipedia. Available from: [Link]

  • Ríos-Lombardía, N., et al. (2025). Lipase-Catalyzed Synthesis of the Antidepressant Moclobemide. Organic Process Research & Development. Available from: [Link]

  • Zheng, J., et al. (2024). Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors. European Journal of Medicinal Chemistry, 270, 116390. Available from: [Link]

  • Leśniewska, A., & Przybylski, P. (2024). Seven-membered N-heterocycles as approved drugs and promising leads in medicinal chemistry as well as the metal-free domino access to their scaffolds. European Journal of Medicinal Chemistry, 279, 116909. Available from: [Link]

  • Zheng, J., et al. (2024). Synthesis and Structure-Activity Optimization of Azepane-Containing Derivatives as PTPN2/PTPN1 Inhibitors. SSRN. Available from: [Link]

  • Zha, G. F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 164, 465-494. Available from: [Link]

  • Kamala, G. R., S, C., & B L S, H. (2025). Commercially available drugs contain azepine derivatives. ResearchGate. Available from: [Link]

  • Freeman-Cook, K. D., et al. (2012). Azepines and Piperidines with Dual Norepinephrine Dopamine Uptake Inhibition and Antidepressant Activity. ACS Medicinal Chemistry Letters, 3(6), 448–452. Available from: [Link]

  • Kumar, A., & Farhan, M. (2020). A Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. Available from: [Link]

  • Chen, C., et al. (2017). Synthesis of functionalised azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives. Organic & Biomolecular Chemistry, 15(25), 5326–5341. Available from: [Link]

  • Łażewska, D., et al. (2017). Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands. Bioorganic & Medicinal Chemistry Letters, 27(20), 4696–4701. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: N-Boc Protection Strategy for Azepane Synthesis

Abstract The azepane (homopiperidine) scaffold is a critical seven-membered nitrogen heterocycle found in numerous therapeutic agents, including antihistamines (Azelastine) and antidiabetics (Tolazamide). Its conformatio...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The azepane (homopiperidine) scaffold is a critical seven-membered nitrogen heterocycle found in numerous therapeutic agents, including antihistamines (Azelastine) and antidiabetics (Tolazamide). Its conformational flexibility offers unique binding vectors compared to piperidines, yet this same entropy presents synthetic challenges in handling and purification. This guide details a robust, high-yield strategy for the N-tert-butoxycarbonyl (N-Boc) protection of azepane. We prioritize a self-validating protocol that minimizes polymerization risks and ensures orthogonality for downstream medicinal chemistry applications.

Part 1: Strategic & Mechanistic Rationale

The Azepane Challenge

Unlike stable 6-membered piperidines, 7-membered azepane rings possess higher conformational entropy and transannular strain. While the secondary amine is nucleophilic, the ring's flexibility can complicate crystallization and increase the solubility of impurities. The N-Boc group is the strategic choice for azepane functionalization because:

  • Lipophilicity: It drastically alters the polarity of the azepane, facilitating easy separation from polar byproducts or starting materials via standard silica chromatography.

  • Conformational Locking: The carbamate resonance restricts the nitrogen inversion, reducing the number of active conformers and often aiding in NMR characterization.

  • Orthogonality: It remains stable against basic hydrolysis (e.g., during ester saponification) and nucleophilic attacks, surviving diverse downstream transformations.

Reaction Mechanism

The protection proceeds via the nucleophilic attack of the azepane nitrogen lone pair onto the carbonyl carbon of di-tert-butyl dicarbonate (


). This is followed by the collapse of the tetrahedral intermediate, expelling tert-butoxide and releasing 

.

Key Mechanistic Control Point: The generation of tert-butanol and


 drives the reaction forward. However, acidic byproducts can protonate the unreacted amine, stalling the reaction. Therefore, a stoichiometric base (TEA, NaOH, or 

) is required to scavenge protons and maintain the amine in its nucleophilic free-base form.
Visualization: Reaction Mechanism

BocProtectionMechanism Azepane Azepane (Nucleophile) TS Tetrahedral Intermediate Azepane->TS Nucleophilic Attack Boc2O Boc2O (Electrophile) Boc2O->TS Elimination Elimination (- t-BuOH, - CO2) TS->Elimination Collapse Product N-Boc-Azepane Elimination->Product Irreversible

Figure 1: Mechanistic pathway of azepane N-Boc protection involving nucleophilic addition and elimination.

Part 2: Experimental Protocol

Reagents & Equipment
  • Substrate: Azepane (Homopiperidine) [CAS: 505-66-8]

  • Reagent: Di-tert-butyl dicarbonate (

    
    ) (1.1 - 1.2 equiv)
    
  • Base: Triethylamine (

    
    ) (1.5 equiv) or 1N NaOH (biphasic method)
    
  • Solvent: Dichloromethane (DCM) (anhydrous preferred for scale-up)

  • Monitoring: TLC Silica plates (

    
     stain required; azepane is UV inactive)
    
Standard Protocol (Homogenous DCM Method)

This method is preferred for high-purity applications where water introduction is undesirable.

Step 1: Setup

  • Charge a round-bottom flask with Azepane (10.0 mmol, 1.0 equiv) and DCM (30 mL) .

  • Add Triethylamine (15.0 mmol, 1.5 equiv) .

  • Cool the solution to 0 °C using an ice bath. Note: Cooling controls the exotherm upon anhydride addition.

Step 2: Addition

  • Dissolve

    
     (11.0 mmol, 1.1 equiv)  in a minimal amount of DCM (5 mL).
    
  • Add the

    
     solution dropwise to the stirring amine solution over 15 minutes.
    
  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) .

  • Stir for 2–4 hours .

Step 3: Validation (Self-Check)

  • TLC Check: Elute with 10% MeOH in DCM. Stain with Ninhydrin or

    
    .
    
    • Starting Material: Stays at baseline or low Rf (stains dark blue/purple with Ninhydrin).

    • Product: Higher Rf (~0.7), UV active if derivatized, but typically visible in Iodine/

      
      .
      
    • Criterion: Reaction is complete when the baseline amine spot disappears.

Step 4: Workup & Purification

  • Quench: Add water (20 mL) to the reaction mixture.

  • Acid Wash (Critical): Wash the organic layer with 0.5 N HCl (2 x 20 mL) .

    • Why? This protonates any unreacted azepane, forcing it into the aqueous layer. The N-Boc product remains in the DCM.

  • Base Wash: Wash the organic layer with saturated

    
     (20 mL) .
    
    • Why? Removes acidic byproducts and residual HCl.

  • Dry & Concentrate: Dry over anhydrous

    
    , filter, and concentrate under reduced pressure.
    
  • Result: Usually a colorless to pale yellow oil.[1] Yields are typically 90–98% .

Workflow Visualization

ProtocolWorkflow Start Start: Azepane + DCM + TEA AddBoc Add Boc2O (0°C) Start->AddBoc React Stir RT (2-4 h) AddBoc->React TLC TLC Check (Ninhydrin/KMnO4) React->TLC TLC->React Incomplete AcidWash Wash: 0.5N HCl (Removes unreacted amine) TLC->AcidWash Complete BaseWash Wash: Sat. NaHCO3 (Removes byproducts) AcidWash->BaseWash Dry Dry (Na2SO4) & Concentrate BaseWash->Dry Final Pure N-Boc-Azepane Dry->Final

Figure 2: Operational workflow for the synthesis and purification of N-Boc-azepane.

Part 3: Comparative Data & Optimization

The choice of base and solvent significantly impacts the workflow efficiency. The following table summarizes conditions validated for azepane scaffolds.

ParameterMethod A (Recommended)Method B (Biphasic)Method C (Solvent-Free)
Solvent DCM (Anhydrous)THF / Water (1:1)None (Neat)
Base Triethylamine (

)
NaOH or

None (or catalytic

)
Temp 0°C

RT
RT60°C
Time 2–4 h4–12 h1–2 h
Yield 92–98% 85–90%80–95%
Pros Easiest workup; high purity.Green solvent; cheap base.High throughput; no solvent waste.
Cons Requires organic base removal.Slow kinetics; emulsion risk.High temp may degrade sensitive groups.
Troubleshooting Guide
  • Problem: Low Yield.

    • Root Cause:[2][3][4][5] Volatility of azepane.

    • Solution: Ensure the reaction is cooled during addition.[6] Do not apply high vacuum to the starting material before reaction.

  • Problem: Product Solidification / Gums.

    • Root Cause:[2][3][4][5][7] 7-membered ring conformers trapping solvent.

    • Solution: Co-evaporate with pentane or ether to induce proper oil/solid formation.

  • Problem: Impurity Spots on TLC.

    • Root Cause:[2][3][4][5][7] Formation of urea byproducts (rare with

      
       but possible with moisture).
      
    • Solution: Adhere strictly to the 0.5N HCl wash step to remove non-Boc amines.

References

  • Pharmaceutical Significance of Azepane Scaffolds

    • Title: Pharmaceutical significance of azepane based motifs for drug discovery: A critical review.
    • Source: Journal of Molecular Structure (via ResearchG
    • URL:[Link]

  • Large-Scale Azepane Synthesis

    • Title: Industrial Production of tert-Butyl-4-oxoazepane-1-carboxylate.[6][8]

    • Source: Industrial & Engineering Chemistry Research (ACS Public
    • URL:[Link]

  • General N-Boc Protection Protocol (Applicable to Azepanes)

    • Title: Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc)
    • Source: RSC Advances (PubMed Central).
    • URL:[Link]

  • Azepane in Drug Discovery (Suvorexant/Balovaptan Context)

    • Title: Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology.[7][9]

    • Source: Journal of Medicinal Chemistry.[7][9]

    • URL:[Link]

Sources

Application

Application Note: Strategic Synthesis of Azepane Cores via Ring Expansion

Topic: Strategic Synthesis of Azepane Cores via Ring Expansion Content Type: Application Notes and Protocols Audience: Medicinal Chemists and Process Development Scientists [1] Executive Summary & Strategic Rationale The...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Strategic Synthesis of Azepane Cores via Ring Expansion Content Type: Application Notes and Protocols Audience: Medicinal Chemists and Process Development Scientists

[1]

Executive Summary & Strategic Rationale

The azepane (hexamethyleneimine) core is a privileged pharmacophore found in numerous bioactive molecules, including kinase inhibitors (e.g., Balanol analogues), antihistamines (e.g., Azelastine), and SGLT2 inhibitors. While 5- and 6-membered rings are easily accessible via cyclization (favored by Baldwin’s rules and entropy), the formation of 7-membered azepane rings via direct cyclization is often kinetically sluggish and plagued by dimerization or polymerization.

Ring Expansion offers a superior thermodynamic and kinetic alternative. By constructing a stable 6-membered precursor (cyclohexanone or piperidine derivative) and inducing a controlled 1,2-shift, chemists can access the 7-membered core with high regiocontrol and functional group tolerance.

This guide details three industry-standard protocols for azepane synthesis:

  • The Beckmann Rearrangement: For stereospecific conversion of cyclohexanones to lactams.

  • The Schmidt Reaction: For direct, one-pot ketone-to-lactam insertion.

  • The Tiffeneau-Demjanov / Diazo Expansion: For homologating piperidones to azepanones (preserving the ketone).

Decision Matrix: Selecting the Right Expansion

FeatureBeckmann Rearrangement Schmidt Reaction Diazo Expansion (Tiffeneau-Demjanov type)
Precursor Ketone

Oxime
KetoneKetone (Piperidone)
Product Lactam (Amide)Lactam (Amide)Ketone (Homologated)
Atom Economy HighHigh (loses

)
Moderate (loses

)
Stereocontrol Excellent (Anti-migration)Moderate (Steric/Electronic)Moderate (Regioselective)
Key Reagents

, TsCl/SOCl


(or

+ TFA)
Ethyl Diazoacetate,

Safety Profile Good (Thermal control needed)High Risk (Explosive azides)High Risk (Diazo compounds)

Methodology 1: The Beckmann Rearrangement

Application: Stereospecific synthesis of functionalized caprolactams. Mechanism: The group anti (trans) to the hydroxyl leaving group migrates. This allows for predictable regiochemistry if the oxime geometry is controlled.

Mechanistic Pathway (Graphviz)

BeckmannMechanism Ketone Cyclohexanone Derivative Oxime Oxime (E/Z Isomers) Ketone->Oxime NH2OH·HCl NaOAc Activated Activated Oxime (O-Sulfonyl/Acyl) Oxime->Activated TsCl or SOCl2 Nitrilium Nitrilium Ion Intermediate Activated->Nitrilium 1,2-Shift (Anti-Migration) Imidate Imidate Nitrilium->Imidate H2O Capture Lactam Azepan-2-one (Caprolactam) Imidate->Lactam Tautomerization

Caption: The Beckmann Rearrangement pathway showing the critical 1,2-shift of the anti-substituent via a nitrilium ion intermediate.[1]

Detailed Protocol

Target: Synthesis of 4-phenylazepan-2-one from 3-phenylcyclohexanone.

  • Oxime Formation:

    • Dissolve 3-phenylcyclohexanone (10 mmol) in EtOH (20 mL) and water (5 mL).

    • Add hydroxylamine hydrochloride (12 mmol) and sodium acetate (15 mmol).

    • Stir at RT for 2 hours. Monitor by TLC.[1]

    • Workup: Evaporate EtOH, extract with EtOAc, wash with brine, dry over

      
      . Isolate the oxime (often a mixture of E/Z).
      
    • Note: Separation of E/Z isomers by chromatography is required if high regiochemical purity is needed, as the E-oxime and Z-oxime yield different lactam isomers.

  • Rearrangement (Cyanuric Chloride Method):

    • Why Cyanuric Chloride? It acts as a mild, non-acidic activating agent, ideal for acid-sensitive substrates.

    • Dissolve the oxime (5 mmol) in anhydrous DMF (10 mL).

    • Cool to 0°C. Add Cyanuric Chloride (5 mmol) portion-wise.

    • Allow to warm to RT and stir for 4 hours.

    • Quench: Pour into ice water. Neutralize with saturated

      
      .
      
    • Isolation: Extract with DCM (

      
       mL). Wash organic layer with water (to remove DMF) and brine.
      
    • Purification: Flash column chromatography (MeOH/DCM gradient) to yield the lactam.

Methodology 2: The Schmidt Reaction

Application: Direct "One-Pot" conversion of ketones to lactams without isolating the oxime. Safety Warning: Hydrazoic acid (


) is highly toxic and explosive. This protocol uses in situ generation or safer equivalents like 

.
Detailed Protocol (TFA / TMS-Azide Method)

Target: Expansion of N-Boc-4-piperidone to N-Boc-1,4-diazepan-5-one.

  • Setup: Use a well-ventilated fume hood.[2] Use a blast shield.

  • Reaction:

    • Dissolve N-Boc-4-piperidone (5 mmol) in anhydrous DCM (25 mL).

    • Add Trimethylsilyl azide (

      
      , 7.5 mmol) via syringe.
      
    • Cool to 0°C.

    • Slowly add Trifluoroacetic acid (TFA, 10 mmol) or

      
       (catalytic amount) dropwise. Caution: Exothermic.
      
    • Mechanistic Insight: The acid activates the ketone, facilitating azide attack.[3] The bulkier alkyl group typically migrates (electronic and steric factors).

  • Completion:

    • Stir at 0°C for 1 hour, then warm to RT for 12 hours.

    • Monitor

      
       evolution (bubbler). Reaction is complete when gas evolution ceases.[2]
      
  • Workup:

    • Slowly quench with saturated

      
       (gas evolution may occur).
      
    • Extract with DCM.

    • Purification is often minimal compared to Beckmann, but regioselectivity may be lower for unsymmetrical ketones.

Methodology 3: Ring Expansion of Piperidones (Diazo-Expansion)

Application: Homologation of a 6-membered ketone to a 7-membered ketone (Azepanone), preserving the carbonyl for further medicinal chemistry (e.g., reductive amination).

Mechanistic Pathway (Graphviz)

DiazoExpansion Piperidone N-Boc-4-Piperidone Activation Lewis Acid Activation (BF3·OEt2) Piperidone->Activation Attack Diazoacetate Attack Activation->Attack + Ethyl Diazoacetate Intermediate Betaine Intermediate Attack->Intermediate Rearrangement 1,2-Shift & -N2 Intermediate->Rearrangement Rate Determining Azepanone N-Boc-4-Azepanone (Homologated) Rearrangement->Azepanone

Caption: Lewis-acid catalyzed homologation of piperidone using ethyl diazoacetate.

Detailed Protocol

Target: Synthesis of Ethyl 1-(tert-butoxycarbonyl)-5-oxoazepane-4-carboxylate.

  • Reagents:

    • N-Boc-4-piperidone (1.0 equiv)

    • Ethyl Diazoacetate (EDA) (1.2 equiv) - Handle with extreme care.

    • 
       (1.0 equiv)
      
    • Solvent: Anhydrous

      
       or DCM.
      
  • Procedure:

    • Dissolve N-Boc-4-piperidone (10 mmol) in anhydrous

      
       (50 mL) and cool to -25°C.
      
    • Add

      
       (10 mmol) slowly. The complex may precipitate.
      
    • Add Ethyl Diazoacetate (12 mmol) dropwise over 30 minutes. Control temperature strictly to prevent runaway decomposition of the diazo compound.

    • Stir at -25°C for 2 hours, then allow to warm to 0°C.

  • Workup:

    • Quench with 30% aqueous

      
      .
      
    • Separate layers. Wash organic layer with brine.

    • Purification: This reaction often yields a mixture of the regioisomers (keto-ester positions). Silica gel chromatography (Hexane/EtOAc) is required to separate the 4-oxo-5-carboxylate from the 5-oxo-4-carboxylate isomers.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield (Beckmann) Hydrolysis of oxime back to ketoneEnsure anhydrous conditions during activation step. Use mild activators like Cyanuric Chloride or T3P.
Poor Regioselectivity (Schmidt) Similar steric bulk on

-carbons
Switch to Beckmann: Separate oxime isomers first to force specific migration.
Explosion Risk (Schmidt) Accumulation of

in headspace
Use a flow reactor or generate

in situ with strict temperature limits (<40°C).
Polymerization (Diazo) Temperature too high; Acid too strongRun at -20°C to -40°C. Use

instead of DCM to moderate reactivity.

References

  • Gowravaram, M. R., et al. (2019). "Pharmaceutical significance of azepane based motifs for drug discovery: A critical review." European Journal of Medicinal Chemistry. Link

  • Organic Chemistry Portal. (n.d.). "Beckmann Rearrangement." Link

  • Organic Chemistry Portal. (n.d.). "Schmidt Reaction."[1][4][5][6] Link

  • Dudley, M. E., et al. (2010). "Safe Handling of Ethyl Diazoacetate."[7] Organic Syntheses. Link

  • Aubé, J., et al. (1991). "Intramolecular Schmidt Reaction."[4][5][8] Journal of the American Chemical Society. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: tert-Butyl 2-hydroxyazepane-1-carboxylate Synthesis

Status: Operational Agent: Senior Application Scientist (Process Chemistry Division) Topic: Troubleshooting Common Side Products & Stability Issues Executive Summary The synthesis of tert-butyl 2-hydroxyazepane-1-carboxy...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Agent: Senior Application Scientist (Process Chemistry Division) Topic: Troubleshooting Common Side Products & Stability Issues

Executive Summary

The synthesis of tert-butyl 2-hydroxyazepane-1-carboxylate (also known as N-Boc-2-hydroxyazepane) is a deceptively complex transformation. While it appears to be a straightforward partial reduction of N-Boc-caprolactam, the product is a cyclic hemiaminal .

Hemiaminals in 7-membered rings possess unique conformational mobility and instability compared to their 5- or 6-membered counterparts (pyrrolidines/piperidines). They exist in a delicate equilibrium with their open-chain aldehyde tautomers and are prone to dehydration into enecarbamates.

This guide addresses the specific impurity profiles encountered during the DIBAL-H or LiEt₃BH (Super-Hydride) reduction of N-Boc-caprolactam.

Module 1: The "Phantom" Impurity (Ring-Chain Tautomerism)

User Report: "I isolated my product, but the ¹H NMR shows a distinct peak around 9.6–9.8 ppm. Did my ring open? Is this a side product?"

Diagnosis: This is likely not a permanent side product but an intrinsic feature of the molecule. N-Boc-2-hydroxyazepane exists in a dynamic equilibrium with its open-chain tautomer, N-Boc-6-aminohexanal .

  • The Mechanism: In solution (especially in CDCl₃), the hemiaminal ring can open to the aldehyde. The ratio depends on the solvent polarity and temperature.

  • Actionable Advice:

    • Solvent Switch: Run NMR in DMSO-d₆. The strong hydrogen-bonding capability of DMSO often stabilizes the hydroxyl group, shifting the equilibrium almost entirely to the cyclic hemiaminal form.

    • Don't Purify: Do not attempt to separate the aldehyde from the hemiaminal by silica chromatography based solely on this observation; they are the same compound equilibrating on the column.

Module 2: The Dehydration Trap (Enecarbamate Formation)

User Report: "My product mass is [M-18] lighter than expected, and I see a double bond in the NMR. I have tert-butyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate."

Diagnosis: You have synthesized the enecarbamate .[1][2] This is the most common irreversible side product, formed via the acid-catalyzed elimination of water from the hemiaminal.

  • Root Cause:

    • Acidic Workup: Using HCl or unbuffered aqueous phases during the quench.

    • Thermal Stress: Heating the hemiaminal during rotary evaporation (bath > 40°C).

    • Silica Acidity: The slightly acidic nature of silica gel during purification can catalyze dehydration.

  • Corrective Protocol:

    • Quench: Use Rochelle’s Salt (Sodium Potassium Tartrate) or saturated aqueous NaHCO₃. Avoid NH₄Cl (weakly acidic).

    • Purification: Pre-treat silica gel with 1% Triethylamine (Et₃N) to neutralize acidity before loading the column.

    • Storage: Store at -20°C under argon. Enecarbamates are stable, but if you wanted the hydroxy species, this is a degradation product.

Module 3: Over-Reduction (The Azepane Issue)

User Report: "I have no carbonyl peak and no hydroxyl peak. I isolated N-Boc-azepane."

Diagnosis: The reaction proceeded past the hemiaminal stage to the fully reduced cyclic amine.

  • Root Cause:

    • Temperature Control: The reaction warmed above -78°C before the quench.

    • Stoichiometry: Excess reducing agent (> 1.2 equivalents) was used.

    • Quench Delay: The tetrahedral aluminate intermediate is stable at -78°C. If the mixture warms up before the aluminate is hydrolyzed, it can collapse and be reduced again.

  • Corrective Protocol:

    • Maintain -78°C strictly during addition AND quenching.

    • Add methanol (MeOH) at -78°C to destroy excess hydride before warming.

Visualizing the Reaction Pathway

The following diagram illustrates the critical branching points where the target molecule is lost to side products.

ReactionNetwork Lactam N-Boc-Caprolactam (Starting Material) Intermediate Tetrahedral Aluminate (Stable at -78°C) Lactam->Intermediate DIBAL-H (1.1 eq) -78°C Target N-Boc-2-hydroxyazepane (Target Hemiaminal) Intermediate->Target H2O/Tartrate Quench Azepane N-Boc-Azepane (Over-Reduction) Intermediate->Azepane Excess Hydride or > -40°C Aldehyde N-Boc-6-aminohexanal (Open Chain Tautomer) Target->Aldehyde Equilibrium (Solvent Dependent) Enecarbamate Enecarbamate (Dehydration Product) Target->Enecarbamate -H2O (Acid/Heat)

Figure 1: Reaction network showing the equilibrium between the hemiaminal and aldehyde, and irreversible pathways to enecarbamate and azepane.

Standardized Protocol: DIBAL-H Reduction

This protocol is designed to minimize over-reduction and dehydration.

Reagents:

  • N-Boc-caprolactam (1.0 eq)

  • DIBAL-H (1.0 M in Toluene/DCM, 1.15 eq)

  • Solvent: Anhydrous THF or DCM (DCM often yields better solubility for lactams).

Step-by-Step Methodology:

  • Setup: Flame-dry a round-bottom flask under Argon/Nitrogen. Dissolve N-Boc-caprolactam in anhydrous DCM (0.1 M concentration).

  • Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Allow to equilibrate for 15 minutes.

  • Reduction: Add DIBAL-H dropwise over 20 minutes via syringe pump or pressure-equalizing dropping funnel.

    • Critical: Monitor internal temperature; do not let it rise above -70°C.

  • Incubation: Stir at -78°C for 1–2 hours. Monitor by TLC (Note: TLC might show the aldehyde spot).

  • Quench (The "Fieser" or Tartrate Method):

    • While still at -78°C, add Methanol (2.0 eq) dropwise to destroy excess hydride.

    • Add saturated aqueous Rochelle's Salt (Sodium Potassium Tartrate) solution (approx. 5 mL per mmol substrate).

  • Workup: Allow the mixture to warm to room temperature and stir vigorously for 1–2 hours until the two layers become clear (phase separation is difficult without this wait time due to aluminum emulsions).

  • Extraction: Extract with DCM (3x). Wash combined organics with Brine.

  • Drying: Dry over Na₂SO₄ (Avoid MgSO₄ if it is slightly acidic, or buffer it).

  • Concentration: Evaporate solvent at < 30°C .

Diagnostic Data: NMR & MS

Use this table to identify which species you have isolated.

Species¹H NMR Characteristic Signals (CDCl₃)¹³C NMR SignalsMass Spec (ESI)
Target (Hemiaminal) δ 5.2–5.8 ppm (m, 1H, H-2)Broad signals due to rotamers.δ ~80–85 ppm (C-2)δ 155 ppm (Boc C=O)[M+Na]⁺[M-OH]⁺ (loss of OH)
Aldehyde (Tautomer) δ 9.6–9.8 ppm (s, 1H, CHO)δ 3.1 ppm (q, 2H, N-CH₂)δ ~201 ppm (CHO)δ 156 ppm (Boc C=O)Same as Target
Enecarbamate δ 6.2–6.5 ppm (d/m, 1H, =CH-N)δ 4.8–5.1 ppm (m, 1H, =CH)δ ~125–130 ppm (C=C)Absence of hemiaminal C[M-18+H]⁺(Distinctive water loss)
Azepane (Amine) δ 3.3–3.5 ppm (m, 4H, N-CH₂)No signals > 6 ppm.δ ~46–50 ppm (N-C)No peaks > 100 ppm except Boc[M-16+H]⁺(Fully reduced)
References
  • Synthesis of Chiral Azepanes via Ring Expansion: Ribelin, T. P., & Aubé, J. (2008). Synthesis of enantiomerically enriched (R)-5-tert-butylazepan-2-one using a hydroxyalkyl azide mediated ring-expansion reaction. Nature Protocols, 3(1), 137–143. [Link] (Provides context on the stability and handling of substituted azepan-2-ones).

  • Reduction of Lactams to Hemiaminals (General Methodology): Hubbard, L. E., & Pagenkopf, B. L. (2001). The Reduction of Lactams to Cyclic Hemiaminals. Organic Reactions.[1][2][3][4][5][6][7][8][9][10] (Authoritative text on the DIBAL-H reduction mechanism and conditions).

  • Enecarbamates as Synthetic Intermediates: Qian, D., Bera, S., & Hu, X.[1] (2021).[1][2] Chiral Alkyl Amine Synthesis via Catalytic Enantioselective Hydroalkylation of Enecarbamates. Journal of the American Chemical Society, 143(5), 1959–1967. [Link] (Demonstrates the stability profile of the dehydrated enecarbamate side product).

Sources

Optimization

Purification of Tert-butyl 2-hydroxyazepane-1-carboxylate by column chromatography

Technical Support Center: Purification of tert-butyl 2-hydroxyazepane-1-carboxylate Case ID: AZP-OH-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies Part 1: Emergency Triage...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of tert-butyl 2-hydroxyazepane-1-carboxylate

Case ID: AZP-OH-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies

Part 1: Emergency Triage & Diagnostic

Is your compound decomposing on the column? If you are observing "streaking" on TLC, loss of product mass, or the appearance of a new non-polar spot (enecarbamate), STOP . Standard silica gel chromatography is likely destroying your compound due to its acidic nature.

The Core Problem: The Chameleon Molecule tert-butyl 2-hydroxyazepane-1-carboxylate is not a simple alcohol. It is a cyclic hemiaminal . It exists in a dynamic equilibrium between the closed ring form (hemiaminal) and the open-chain form (N-Boc-6-aminohexanal).

  • Acid Sensitivity: Silica gel (pH ~5-6) catalyzes the elimination of water, forming the useless enecarbamate.

  • Equilibrium: The open-chain aldehyde is sticky and streaks on polar stationary phases.

Part 2: The Purification Protocol (The "Happy Path")

Prerequisites:

  • Crude Material: Typically obtained via DIBAL-H reduction of N-Boc-caprolactam (2-oxoazepane).

  • Workup: Ensure rigorous quenching with Rochelle’s salt (Sodium potassium tartrate) to remove aluminum salts before attempting chromatography.

Method A: Neutralized Silica Gel Chromatography (Recommended)

Use this method if high purity (>95%) is required for analytical characterization.

Step 1: Column Preparation (Neutralization) Standard silica gel is too acidic. You must buffer the stationary phase.

  • Prepare a slurry of Silica Gel 60 (230–400 mesh) in Hexanes .

  • Add 1% Triethylamine (Et₃N) to the slurry.

  • Pour the column and flush with 2 column volumes (CV) of Hexanes/1% Et₃N.

    • Why? The amine neutralizes acidic silanol groups (

      
      ), preventing acid-catalyzed dehydration.
      

Step 2: Eluent System

  • Solvent A: Hexanes (containing 0.5% Et₃N)

  • Solvent B: Ethyl Acetate (containing 0.5% Et₃N)

  • Gradient: 0%

    
     40% Solvent B over 20 minutes.
    
    • Note: The compound typically elutes around 25-35% EtOAc, but this varies by loading.

Step 3: Sample Loading

  • Do NOT use solid load (silica).

  • Do NOT dissolve in DCM (dichloromethane) if possible (trace HCl in DCM can be fatal).

  • Method: Dissolve crude oil in a minimum volume of cold Hexanes/EtOAc (4:1) + 1% Et₃N and load directly onto the column head.

Step 4: Fraction Collection

  • Collect small fractions.

  • TLC Visualization: The compound is UV active (weakly, due to Boc carbonyl) but visualizes best with Ninhydrin (red/brown spot) or PMA (Phosphomolybdic Acid).

  • Caution: On TLC, the spot may appear broad due to rotamers.

Method B: Rapid Filtration (The "Good Enough" Path)

Use this method if the compound is an intermediate for immediate use (e.g., Wittig olefination or Reductive Amination).

  • Pack a short pad of Florisil or Neutral Alumina (Brockmann Grade III).

  • Flush with Hexanes.

  • Load the crude mixture.

  • Wash with 10% EtOAc/Hexanes to remove non-polar impurities.

  • Flush the product off rapidly with 50% EtOAc/Hexanes.

  • Concentrate immediately at

    
    C.
    

Part 3: Troubleshooting & FAQs

Q1: My NMR looks messy. Is it impure? A: Not necessarily. N-Boc-2-hydroxy heterocycles exhibit rotameric broadening at room temperature due to the restricted rotation of the tert-butyl carbamate bond.

  • Diagnostic: Run the NMR at 50°C (if stable) or -20°C. The peaks should sharpen (coalescence).

  • Key Signal: Look for the anomeric proton (H-2) as a broad multiplet or doublet around 5.2–5.8 ppm . If this signal is missing, you have likely oxidized to the lactam or dehydrated.

Q2: I see a new spot moving much faster (higher Rf) than my product. A: This is the Enecarbamate (tert-butyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate).

  • Cause: Acidic dehydration on the column or excessive heat during rotary evaporation.

  • Fix: You cannot revert it. For the next batch, ensure the water bath is

    
    C and use Method A (Neutralized Silica).
    

Q3: The product streaks from the baseline to the solvent front. A: This indicates the ring-chain tautomerism is active on the silica surface.

  • Fix: Increase the percentage of Triethylamine to 2% in the eluent. The basic environment stabilizes the closed hemiaminal form.

Part 4: Visualizing the Chemistry

The following diagram illustrates the stability profile and decomposition pathways during purification.

PurificationLogic Crude Crude Reaction Mixture (DIBAL Reduction) TLC_Check Diagnostic TLC (Silica Plate) Crude->TLC_Check Hemiaminal Target: 2-Hydroxyazepane (Cyclic Hemiaminal) TLC_Check->Hemiaminal Equilibrium Method_A Method A: Neutralized Silica (Hex/EtOAc + 1% Et3N) TLC_Check->Method_A High Purity Needed Method_B Method B: Neutral Alumina (Filtration) TLC_Check->Method_B Intermediate Use Aldehyde Open Chain Form (N-Boc-amino aldehyde) Hemiaminal->Aldehyde Tautomerization (Streaking) Standard_Col Standard Silica Column (Acidic) Hemiaminal->Standard_Col Load Sample Enecarbamate Decomposed: Enecarbamate (Dehydration Product) Method_A->Hemiaminal Stabilized Yield Method_B->Hemiaminal Rapid Isolation Standard_Col->Enecarbamate Acid Catalysis (-H2O)

Caption: Figure 1. Purification decision tree and decomposition pathways. Note the reversible equilibrium between the hemiaminal and aldehyde, and the irreversible acid-catalyzed dehydration to the enecarbamate.

Part 5: Data Reference

Table 1: Physicochemical Properties & Handling

PropertySpecificationNotes
Molecular Formula C₁₁H₂₁NO₃
State Viscous Oil / Low melting solidOften solidifies upon freezing (-20°C).
Stability ModerateDecomposes >40°C or pH < 6.
TLC Stain Ninhydrin or PMAKMnO₄ is too harsh (oxidizes it).
Rf Value ~0.3530% EtOAc/Hexanes (on Neutralized Plate).
Storage -20°C, under ArgonUse within 1 week if possible.

References

  • DIBAL Reduction of Lactams: The synthesis of cyclic hemiaminals via partial reduction of N-Boc-lactams is a standard transformation. See: Organic Syntheses, Coll. Vol. 8, p. 339 (1993); Vol. 69, p. 238 (1990).

  • Silica Gel Acidity & Boc Sensitivity: For a discussion on the deprotection/decomposition of Boc groups and sensitive amines on silica gel. See: Tetrahedron Letters, 37(9), 1471-1472.

  • Hemiaminal/Aldehyde Equilibrium: Detailed analysis of N-Boc-2-hydroxypiperidine (the 6-membered homolog) and its equilibrium behavior. See: Journal of Organic Chemistry, 46(23), 4797-4798.

  • Handling of Garner's Aldehyde (Analogous Chemistry): Protocols for handling chemically similar N-Boc-amino aldehydes/hemiaminals. See: ChemSpider Synthetic Pages, CSKP-123.

Troubleshooting

Tert-butyl 2-hydroxyazepane-1-carboxylate reaction condition optimization

Technical Support Center: tert-Butyl 2-hydroxyazepane-1-carboxylate Subject: Reaction Optimization & Handling Guide for Cyclic Hemiaminals Ticket ID: CHEM-SUP-8821 Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: tert-Butyl 2-hydroxyazepane-1-carboxylate

Subject: Reaction Optimization & Handling Guide for Cyclic Hemiaminals Ticket ID: CHEM-SUP-8821 Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

You are working with tert-butyl 2-hydroxyazepane-1-carboxylate (also referred to as the N-Boc-azepane hemiaminal).[1] This compound is a critical intermediate, primarily serving as a precursor to N-acyliminium ions for C-C bond formation at the


-position of the amine.[1]

The Central Challenge: This molecule exists at a thermodynamic tipping point. As a cyclic hemiaminal, it is prone to three primary failure modes:

  • Ring-Chain Tautomerism: Equilibrium with the open-chain aldehyde.[1]

  • Dehydration: Acid-catalyzed elimination to the enecarbamate.[1]

  • Over-reduction: Conversion to the cyclic amine during synthesis.

This guide provides optimized protocols for the synthesis (reduction of N-Boc-caprolactam) and stabilization of this specific 7-membered heterocycle.[1]

Module 1: Synthesis Optimization (Lactam Reduction)

The most reliable route to tert-butyl 2-hydroxyazepane-1-carboxylate is the partial reduction of N-Boc-caprolactam (CAS: 106412-36-6).[1]

Optimized Protocol: DIBAL-H Reduction

Do not use LiAlH₄. It is too aggressive and will reduce the lactam all the way to the amine.

Reagents:

  • Substrate: N-Boc-caprolactam (1.0 equiv)

  • Reductant: DIBAL-H (1.1 - 1.2 equiv, 1.0 M in Toluene)[1]

  • Solvent: Anhydrous Toluene or DCM (Toluene is preferred for kinetic control)

  • Temperature: -78°C (Strictly controlled)

Step-by-Step Workflow:

  • Dissolution: Dissolve N-Boc-caprolactam in anhydrous toluene (0.1 M concentration) under Ar/N₂ atmosphere.

  • Cryo-cooling: Cool the solution to -78°C (Dry ice/Acetone). Allow 15 minutes for thermal equilibration.

  • Addition: Add DIBAL-H dropwise over 20-30 minutes via syringe pump or pressure-equalizing funnel. Crucial: Monitor internal temperature; do not allow it to rise above -70°C.[1]

  • Incubation: Stir at -78°C for 1–2 hours. Monitor by TLC (stain with PMA or Ninhydrin; starting material is UV active/stainable).

  • Quench (The "Rochelle" Method):

    • While still at -78°C, quench with Methanol (3-5 equiv) dropwise.[1]

    • Add saturated aqueous Potassium Sodium Tartrate (Rochelle’s Salt) .

    • Allow the mixture to warm to Room Temperature (RT) and stir vigorously for 1–2 hours until the aluminum emulsion breaks and two clear layers form.

Data: Reducing Agent Comparison

ReagentTempSolventOutcomeRisk Profile
DIBAL-H -78°CTolueneHigh Yield (>85%) Best balance of reactivity/selectivity.[1]
LiEt₃BH (Super-Hydride) -78°CTHFGood Yield (75-80%)Higher risk of over-reduction to amine if excess reagent used.[1]
LiAlH₄ 0°CTHFFailure Complete reduction to N-Boc-azepane (loss of oxygen).[1]
NaBH₄ 0°CMeOHNo ReactionInsufficient reducing power for lactams.[1]

Module 2: Purification & Handling (The "Acid Trap")

Critical Warning: Cyclic hemiaminals are acid-sensitive .[1] Standard silica gel is slightly acidic (pH 6.0–6.[1]5) and can catalyze the dehydration of your product into the enecarbamate (a useless alkene byproduct) or hydrolyze the Boc group.

Troubleshooting Purification

If your crude NMR is clean but your isolated yield is low, your column is destroying the product.

The Solution: Deactivated Silica Gel

  • Pre-treatment: Slurry your silica gel in the eluent containing 1% Triethylamine (Et₃N) or 1% Pyridine .

  • Eluent: Use Hexanes/Ethyl Acetate (typically 3:1 to 1:[1]1) with 0.5% Et₃N maintained throughout the run.

  • Speed: Flash chromatography should be fast (<15 mins). Do not let the compound sit on the column.

Module 3: Downstream Application (N-Acyliminium Generation)

Most researchers synthesize this compound to react it with a nucleophile (allyl silane, silyl enol ether, etc.).

Best Practice: In Situ Generation.[1] Isolating the 2-hydroxyazepane is often unnecessary.[1] You can generate the N-acyliminium ion directly from the crude hemiaminal (or the methoxy-aminal) using a Lewis Acid.[1]

Reaction Conditions:

  • Lewis Acid: BF₃[1][2]·OEt₂ (1.1 equiv) or TMSOTf (catalytic to stoichiometric).

  • Temperature: -78°C to -40°C.[1]

  • Solvent: DCM (Dichloromethane).

Visualizing the Pathway

The following diagram illustrates the synthesis workflow and the equilibrium risks associated with the azepane ring size.

G Lactam N-Boc-Caprolactam (Stable Precursor) Reaction Reduction DIBAL-H, -78°C Lactam->Reaction Intermediate Al-Complex Intermediate Reaction->Intermediate Kinetic Control Quench Rochelle's Salt Workup Intermediate->Quench Hemiaminal 2-Hydroxyazepane (Target Product) Quench->Hemiaminal Aldehyde Open Chain Aldehyde Hemiaminal->Aldehyde Ring Opening (Equilibrium) Enecarbamate Enecarbamate (Dehydration Product) Hemiaminal->Enecarbamate

Figure 1: Synthesis workflow and stability profile of N-Boc-2-hydroxyazepane.[1] Note the risk of acid-catalyzed dehydration to the enecarbamate.

Troubleshooting & FAQs

Q1: My NMR shows a small aldehyde peak (CHO at ~9.5 ppm). Is my reduction incomplete? A: Not necessarily. This is likely ring-chain tautomerism .[1] The 7-membered ring is conformationally flexible.[1] In solution (especially CDCl₃), the cyclic hemiaminal exists in equilibrium with the open-chain N-Boc-amino aldehyde.[1]

  • Verification: Run the NMR in DMSO-d₆; the hydrogen bonding often shifts the equilibrium entirely to the cyclic form.

Q2: The product turned into an oil that solidified into a waxy gum. Is it pure? A: Yes, this is typical. The tert-butyl 2-hydroxyazepane-1-carboxylate often suffers from rotameric broadening in NMR due to the Boc group's restricted rotation on the 7-membered ring.[1] This can make a pure solid look like a mixture.[1] High-temperature NMR (50°C) can coalesce these peaks.[1]

Q3: Can I store the 2-hydroxy compound? A: Not recommended for long periods.

  • Short term: Store at -20°C under Argon.

  • Long term:[1] Convert it to the 2-methoxy derivative (treat with MeOH/camphorsulfonic acid).[1] The methoxy-aminal is significantly more stable and serves as an equally good precursor for N-acyliminium chemistry.[1]

Q4: Why did my reaction yield the fully reduced azepane (no oxygen)? A: You likely used LiAlH₄ or allowed the DIBAL-H reaction to warm up too fast before quenching. The aluminum-complex intermediate must be kept cold (-78°C) until the methanol quench destroys the excess hydride.[1]

References

  • BenchChem. (2025).[1][3] Application Notes and Protocols: Partial Reduction of Lactones with Diisobutylaluminium Hydride (DIBAL-H).[1][3] BenchChem Technical Library.[1] Link

  • Organic Syntheses. (2011). DIBAL-H Reduction: General Procedures for Partial Reduction.[1][3] Organic Chemistry Portal.[1] Link

  • Speckamp, W. N., & Hiemstra, H. (1985). Intramolecular Reactions of N-Acyliminium Intermediates. Tetrahedron, 41(20), 4367-4416. (Foundational text on N-acyliminium precursors).
  • Sigma-Aldrich. (2025). Product Specification: N-Boc-epsilon-caprolactam (CAS 106412-36-6).[1] Merck KGaA.[1] Link

Sources

Troubleshooting

Technical Support Center: Optimizing Chiral Purity of 2-Hydroxyazepane Derivatives

Status: Operational Operator: Senior Application Scientist Ticket ID: AZP-CHIRAL-OPT-001 Welcome to the technical support hub for azepane scaffold optimization. This guide addresses the specific stereochemical challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Operator: Senior Application Scientist Ticket ID: AZP-CHIRAL-OPT-001

Welcome to the technical support hub for azepane scaffold optimization. This guide addresses the specific stereochemical challenges inherent to 7-membered nitrogen heterocycles. Unlike stable 5- or 6-membered rings, azepanes exhibit unique conformational mobility and hemiaminal instability that can mimic racemization or complicate separation.

Module 1: Synthesis & Reaction Optimization

Overview

The primary challenge with 2-hydroxyazepane derivatives (often cyclic hemiaminals or their O-protected forms) is the equilibrium with the open-chain amino-aldehyde form. This "ring-chain tautomerism" is a silent killer of enantiomeric excess (ee).

Troubleshooting Guide

Q1: I am observing low ee% after Ring-Closing Metathesis (RCM). Is the catalyst racemizing my substrate?

  • Diagnosis: While ruthenium carbenes (Grubbs catalysts) are generally compatible with stereocenters, the high temperatures required for forming 7-membered rings can induce thermal racemization if the substrate has an acidic

    
    -proton.
    
  • Root Cause: The 7-membered ring formation is entropically disfavored. Prolonged heating allows for "reaction reversibility" or off-cycle isomerization.

  • Protocol Adjustment:

    • Additives: Add Lewis acids (e.g., Ti(OiPr)

      
      ) to chelate the nitrogen, locking the conformation and preventing non-productive chelation to the Ru-catalyst.
      
    • Concentration: Run RCM at high dilution (0.001 M to 0.005 M) to favor intramolecular cyclization over intermolecular oligomerization, which often traps racemic impurities.

Q2: My enzymatic Dynamic Kinetic Resolution (DKR) yields are good, but ee% is stuck at ~85%.

  • Diagnosis: The rate of racemization (

    
    ) is likely not fast enough relative to the enzymatic resolution step (
    
    
    
    ).
  • Root Cause: In DKR, the starting material must racemize rapidly to feed the enzyme the correct enantiomer. If the azepane ring is too rigid or the catalyst (e.g., Ruthenium/Iridium) is deactivated by the amine, the "dynamic" part of DKR fails.

  • Corrective Action:

    • Catalyst Switch: For azepane derivatives, switch to a more robust racemization catalyst like the Shvo catalyst or Benzotetramisole (BTM) for organocatalytic acyl transfer.

    • Temperature: Increase temperature slightly (to 60°C) to accelerate the racemization of the slow-reacting enantiomer.

Module 2: Analytical Characterization (The "Ghost" Peaks)

Overview

Azepanes exist in flexible twist-chair conformations. This flexibility often manifests as split peaks in NMR or HPLC, leading to false negatives regarding purity.

Troubleshooting Guide

Q3: My NMR shows doubled peaks. Do I have a diastereomeric mixture or rotamers?

  • The Test: You must distinguish between chemical impurities (diastereomers) and conformational isomers (rotamers).

  • Protocol (Variable Temperature NMR):

    • Dissolve sample in DMSO-

      
       or Toluene-
      
      
      
      .
    • Acquire

      
      H NMR at 25°C.
      
    • Heat to 80°C–100°C in 10°C increments.

    • Result Interpretation: If peaks coalesce into sharp singlets at high temperature, they are rotamers (conformational isomers). If they remain distinct, they are diastereomers (purification failed).

Q4: The chiral HPLC baseline is wavy/connected between peaks.

  • Diagnosis: On-column interconversion. The energy barrier for ring inversion in azepanes is low (~10-12 kcal/mol).

  • Solution:

    • Cool Down: Lower the column oven temperature to 5°C or 10°C. This "freezes" the conformation, sharpening the peaks.

    • Mobile Phase: Avoid protic solvents if your derivative is a hemiaminal (2-hydroxy), as they catalyze ring opening. Use pure Alkane/Acetonitrile mixtures.

Module 3: Downstream Purification (HPLC/SFC)

Selection Matrix: Chiral Stationary Phases (CSPs)
Derivative TypeRecommended ColumnMobile Phase StrategyAdditive
N-Boc / N-Cbz Amylose-based (e.g., IA, AD-H)Normal Phase (Hexane/IPA)None
Free Amine Cellulose-based (e.g., OD-H, IC)Polar Organic Mode (ACN/MeOH)0.1% DEA (Critical to suppress tailing)
Polyhydroxylated Zwitterionic (e.g., Chiralpak ZWIX)Hydrophilic Interaction (HILIC)50mM Formic Acid/Ammonium Formate
Troubleshooting Guide

Q5: I cannot separate the enantiomers of my 2-substituted azepane using standard AD-H or OD-H columns.

  • Insight: 7-membered rings are "floppy." Standard columns rely on rigid 3-point interactions.

  • Advanced Protocol (Chlorinated Selectors):

    • Switch to Chlorinated Polysaccharide derivatives (e.g., Chiralpak IG or ID ). The chloro-substituents in the stationary phase alter the chiral groove shape, often providing the necessary "bite" for flexible rings.

    • SFC Option: If HPLC fails, screen Supercritical Fluid Chromatography (SFC) with MeOH co-solvent. The high diffusivity of CO

      
       often resolves conformers that merge in HPLC.
      

Visual Workflows

Workflow 1: The "Ghost Peak" Decision Logic

Use this logic when analytical data is ambiguous.

AzepaneAnalysis Start Issue: Split/Broad Signals in NMR/HPLC VT_NMR Run Variable Temperature (VT) NMR (25°C to 100°C) Start->VT_NMR Coalesce Do peaks coalesce? VT_NMR->Coalesce Rotamers Diagnosis: Rotamers (Conformational Isomerism) Coalesce->Rotamers Yes (Merge) Diastereomers Diagnosis: Diastereomers/Impurities (Chemical Purity Issue) Coalesce->Diastereomers No (Stay Split) Action_Rot Action: Report as Pure. Run HPLC at low temp (10°C) to freeze. Rotamers->Action_Rot Action_Dia Action: Re-optimize Synthesis. Check RCM catalyst or DKR conditions. Diastereomers->Action_Dia

Caption: Decision tree for distinguishing conformational isomers (rotamers) from actual stereochemical impurities in azepane scaffolds.

Workflow 2: Chiral Method Development Strategy

Follow this path for purification optimization.

ChiralMethod Sample Racemic Azepane Sample Screen1 Screen 1: Amylose (AD-H/IA) Hexane/IPA (90:10) Sample->Screen1 Check1 Separation? Screen1->Check1 Screen2 Screen 2: Cellulose (OD-H/IC) Hexane/EtOH (90:10) Check1->Screen2 No Optimize Optimize Mobile Phase Add 0.1% DEA (Basic) Add 0.1% TFA (Acidic) Check1->Optimize Yes Check2 Separation? Screen2->Check2 Screen3 Screen 3: Chlorinated (IG/ID) or SFC Screening Check2->Screen3 No Check2->Optimize Yes Screen3->Optimize Final Final Method Optimize->Final

Caption: Step-by-step screening protocol for chiral HPLC method development, prioritizing polysaccharide phases.

References

  • Synthesis of Polyhydroxyl

    • Title: The First Synthesis of Substituted Azepanes Mimicking Monosaccharides: A New Class of Potent Glycosidase Inhibitors.[1]

    • Source: National Institutes of Health (NIH) / PubMed.
    • URL:[Link]

  • Conform

    • Title: Conformational regulation of substituted azepanes through selective monofluorination.[2]

    • Source: National Institutes of Health (NIH) / PubMed.
    • URL:[Link]

  • Dynamic Kinetic Resolution (DKR)

    • Title: Benzotetramisole-catalyzed dynamic kinetic resolution of azlactones.[3]

    • Source: Organic Letters (via PubMed).
    • URL:[Link]

  • Chiral Separ

    • Title: Trouble with chiral separations (St
    • Source: Chrom
    • URL:[Link]

  • Asymmetric Synthesis via C

    • Title: Asymmetric Synthesis of Nortropanes via Rh-Catalyzed Allylic Arylation (Kinetic Resolution mechanisms applicable to bicyclic azepanes).
    • Source: ACS Catalysis / ResearchG
    • URL:[Link][4]

Sources

Optimization

Technical Support Center: A Guide to Troubleshooting Azepane Ring-Closing Reactions

Welcome to the technical support center for azepane ring-closing reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcomin...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for azepane ring-closing reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in the synthesis of this critical seven-membered heterocyclic motif. The synthesis of azepanes is notoriously challenging due to unfavorable thermodynamics and kinetics associated with the formation of a seven-membered ring.[1] This guide is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for synthesizing the azepane ring, and which are most common?

A1: The main synthetic routes to the azepane core can be broadly classified into three categories:

  • Ring-Closing Reactions: These are the most prevalent methods, involving the intramolecular cyclization of a linear precursor. Key examples include Ring-Closing Metathesis (RCM), intramolecular nucleophilic substitution, and reductive amination.[1]

  • Ring-Expansion Reactions: These methods involve expanding a smaller, more readily available ring, such as a piperidine or pyrrolidine, to form the seven-membered azepane ring. A classic example is the Beckmann rearrangement of cyclohexanone oximes.[1]

  • Multi-Step Sequences: These are highly substrate-dependent and involve a series of reactions to construct the azepane ring system.[1]

Q2: Why is the synthesis of azepane rings more challenging than five- or six-membered rings?

A2: The difficulty in synthesizing seven-membered rings like azepane stems from both thermodynamic and kinetic factors. The entropic cost of bringing the two reactive ends of a flexible linear precursor together is high. This leads to slow cyclization kinetics, which can be a significant hurdle, often resulting in low yields and the formation of side products through competing intermolecular reactions, such as polymerization.[1]

Troubleshooting Guide: Low Yields in Intramolecular Cyclization

Q3: My intramolecular cyclization to form the azepane ring is giving me a low yield. What are the common causes and how can I address them?

A3: Low yields are a frequent challenge in azepane synthesis. The primary culprits are typically competing intermolecular reactions and unfavorable reaction kinetics. Here’s a systematic approach to troubleshooting this issue:

The High Dilution Principle

A fundamental strategy to favor intramolecular cyclization over intermolecular reactions is to work under high dilution. By significantly lowering the concentration of your substrate, you decrease the probability of two different molecules reacting with each other.

  • High Dilution: Aim for concentrations in the range of 0.01-0.001 M.[1]

  • Slow Addition: Employ a syringe pump to slowly add the substrate to the reaction mixture. This maintains a low instantaneous concentration, further promoting intramolecular cyclization.[1]

G cluster_0 Reaction Conditions cluster_1 Reaction Outcome High_Concentration High Concentration Intermolecular Intermolecular Reactions (e.g., Polymerization) High_Concentration->Intermolecular Favors Low_Concentration Low Concentration (High Dilution) Intramolecular Intramolecular Cyclization (Desired Azepane) Low_Concentration->Intramolecular Favors

Caption: High dilution favors intramolecular reactions.

Method-Specific Troubleshooting

The optimal troubleshooting strategy will also depend on the specific ring-closing reaction you are employing.

Ring-Closing Metathesis (RCM)

Q4: I'm using RCM to synthesize an azepane, but the reaction is sluggish and gives a complex mixture of products. What could be the problem?

A4: RCM is a powerful tool, but it is sensitive to several factors. Here are common issues and their solutions:

  • Catalyst Poisoning: Ruthenium catalysts used in RCM are sensitive to impurities. Lewis basic functional groups, such as unprotected amines, can coordinate to the metal center and inhibit catalysis.[1]

    • Solution: Ensure your substrate is highly pure. The use of a protecting group for the amine, such as Boc or Cbz, is often essential.[1]

  • Alkene Isomerization: This is a common side reaction that can lead to a mixture of products.[1]

    • Solution: Use a catalyst known for lower isomerization rates. Adding a hydride scavenger can also mitigate this issue.[1]

  • Dimerization: At higher concentrations, intermolecular metathesis can compete with RCM, leading to dimers and oligomers.[1]

    • Solution: As mentioned earlier, run the reaction at high dilution.[1]

  • Substrate-Catalyst Coordination: In some cases, the substrate itself can chelate to the catalyst, inhibiting the reaction.[1]

    • Solution: Adding a chelation inhibitor like Ti(O-iPr)₄ may help, but it can also lead to decomposition. Screening different generations of Grubbs catalysts is often a more effective approach.[1]

Catalyst GenerationCommon Characteristics
Grubbs 1st Gen More sensitive to functional groups, generally less active.
Grubbs 2nd Gen More robust, higher activity, but can be more prone to isomerization.
Hoveyda-Grubbs Increased stability and lower catalyst loading often possible.

Experimental Protocol: General Procedure for Ring-Closing Metathesis

  • Degassing: Thoroughly degas the solvent (typically dichloromethane or toluene) by bubbling with argon or nitrogen for at least 30 minutes.

  • Reaction Setup: To a flame-dried flask under an inert atmosphere, add the degassed solvent.

  • Substrate Addition: Prepare a solution of the diene substrate in the degassed solvent.

  • Catalyst Addition: In a separate flask, dissolve the Grubbs catalyst (typically 1-5 mol%) in a small amount of the degassed solvent.

  • Reaction Execution: Add the catalyst solution to the reaction flask. Then, slowly add the substrate solution via syringe pump over several hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once the reaction is complete, quench by adding a few drops of ethyl vinyl ether. Concentrate the mixture and purify by flash column chromatography.

Intramolecular Nucleophilic Substitution

Q5: My intramolecular nucleophilic substitution to form an azepane is resulting in elimination products. How can I favor substitution?

A5: The competition between substitution (SN2) and elimination (E2) is a classic challenge. For azepane formation, which involves a 7-exo-tet cyclization, several factors can be tuned:

  • Temperature: Lower temperatures generally favor substitution over elimination. Try running your reaction at temperatures as low as -25 °C.[1]

  • Leaving Group: A good leaving group is crucial. Mesylates and tosylates are commonly used. For less reactive systems, triflates or nonaflates may be necessary.

  • Base Selection: A non-hindered, strong, non-nucleophilic base is often ideal. Potassium carbonate or cesium carbonate are good starting points. For more challenging cyclizations, stronger bases like potassium hexamethyldisilazide (KHMDS) may be required.

  • Solvent: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they solvate the cation of the base, making the anion more reactive.[1]

G Start Linear Precursor (Amine + Leaving Group) Conditions Reaction Conditions Start->Conditions Substitution Intramolecular SN2 (Azepane Formation) Conditions->Substitution Low Temp, Good LG, Non-hindered Base Elimination E2 Elimination (Side Product) Conditions->Elimination High Temp, Bulky Base

Caption: Optimizing conditions for SN2 cyclization.

Intramolecular Reductive Amination

Q6: I am attempting an intramolecular reductive amination to form an azepane, but the reaction is incomplete. What can I do?

A6: Intramolecular reductive amination is a robust method, but it requires careful control of reaction conditions, particularly pH. The reaction proceeds via the formation of a cyclic iminium ion, which is then reduced.

  • pH Control: The initial imine formation is acid-catalyzed but will be inhibited if the amine is fully protonated at very low pH. The subsequent reduction is often more efficient at a slightly acidic pH. A pH range of 5-6 is often optimal.

  • Reducing Agent: The choice of reducing agent is critical. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are popular choices because they are mild enough to not reduce the starting aldehyde or ketone and can be used in a one-pot procedure. For more challenging reductions, stronger reducing agents like sodium borohydride (NaBH₄) can be used, but this typically requires a two-step process where the imine is formed first.

  • Water Scavenging: The formation of the imine intermediate releases water. In some cases, adding a dehydrating agent like molecular sieves can drive the equilibrium towards the imine and improve the overall yield.

Experimental Protocol: General Procedure for Intramolecular Reductive Amination

  • Reaction Setup: Dissolve the amino-aldehyde or amino-ketone precursor in a suitable solvent (e.g., methanol, dichloroethane).

  • pH Adjustment: Add a small amount of a weak acid, such as acetic acid, to achieve a pH of approximately 5-6.

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the cyclic iminium ion.

  • Reduction: Add the reducing agent (e.g., NaBH₃CN or NaBH(OAc)₃) portion-wise at 0 °C.

  • Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC or LC-MS.

  • Workup: Quench the reaction by adding a basic aqueous solution (e.g., saturated NaHCO₃). Extract the product with an organic solvent, dry the organic layer, and concentrate. Purify by column chromatography.

References

Sources

Reference Data & Comparative Studies

Validation

Chiral HPLC analysis of Tert-butyl 2-hydroxyazepane-1-carboxylate

An In-Depth Comparative Guide to the Chiral HPLC Analysis of Tert-butyl 2-hydroxyazepane-1-carboxylate Authored by: A Senior Application Scientist In the landscape of pharmaceutical development, the stereochemical identi...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparative Guide to the Chiral HPLC Analysis of Tert-butyl 2-hydroxyazepane-1-carboxylate

Authored by: A Senior Application Scientist

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is a critical determinant of its pharmacological and toxicological profile. Tert-butyl 2-hydroxyazepane-1-carboxylate, a key chiral intermediate, presents a common analytical challenge: the accurate and robust separation of its enantiomers. This guide provides a comprehensive comparison of methodologies for the chiral High-Performance Liquid Chromatography (HPLC) analysis of this compound, grounded in fundamental principles and supported by experimental data. We will explore the rationale behind the selection of chiral stationary phases (CSPs), the optimization of mobile phase conditions, and provide detailed protocols for researchers in drug development and quality control.

The Principle of Chiral Recognition in HPLC

Chiral chromatography is a powerful technique that separates enantiomers by exploiting their differential interactions with a chiral environment.[1] In HPLC, this is most commonly achieved by using a chiral stationary phase (CSP).[2][3] The CSP creates a three-dimensional chiral surface. For a separation to occur, the enantiomers must form transient, diastereomeric complexes with the CSP, and these complexes must have different energies of formation.

The formation of these temporary complexes relies on a combination of non-covalent interactions, including:

  • Hydrogen bonding: Crucial for molecules with H-bond donor and acceptor groups like the hydroxyl (-OH) and carbamate (-NHCOO-) moieties in our target analyte.

  • π-π interactions: Occur between aromatic or unsaturated systems in the analyte and the CSP.

  • Dipole-dipole interactions: Result from the alignment of permanent dipoles in both the analyte and the CSP.

  • Steric hindrance (Inclusion): The analyte must fit into the chiral cavities or grooves of the CSP. The different spatial arrangements of the enantiomers lead to a better or worse fit, influencing retention.[2]

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, are among the most versatile and widely used for pharmaceutical analysis due to their broad enantiorecognition capabilities.[4][5] The helical structure of these polymers creates a complex steric and interactive environment essential for chiral recognition.[6]

Comparative Analysis of Chiral Stationary Phases

The selection of the optimal CSP is the most critical step in developing a chiral separation method. For Tert-butyl 2-hydroxyazepane-1-carboxylate, its structure—containing a hydrogen bond donor (hydroxyl), a hydrogen bond acceptor (carbamate carbonyl), and a bulky tert-butyl group—suggests that polysaccharide-based CSPs are an excellent starting point. We will compare two of the most successful and complementary classes: cellulose and amylose phenylcarbamate derivatives.

  • Lux Cellulose-1 / CHIRALCEL® OD-H: These columns are based on Cellulose tris(3,5-dimethylphenylcarbamate) . The linear structure of the cellulose backbone forms grooves and cavities that facilitate steric interactions. The carbamate linkages provide sites for hydrogen bonding and π-π interactions.[7] This phase is a universally trusted starting point for chiral screening.[6]

  • Lux Amylose-1 / CHIRALPAK® AD-H: These columns utilize Amylose tris(3,5-dimethylphenylcarbamate) . Amylose has a helical structure, which creates deeper, more defined chiral grooves compared to cellulose. This can lead to stronger interactions and different selectivity for certain molecules.[8][9]

The choice between these phases is often empirical, necessitating a screening approach to identify the most effective column.

Systematic Approach to Method Development

A structured workflow is essential for efficiently developing a robust chiral separation method. The process involves screening different columns and mobile phase systems to find the optimal conditions for resolution and analysis time.

Method Development Workflow

The following diagram illustrates a logical workflow for screening and optimizing the chiral separation of Tert-butyl 2-hydroxyazepane-1-carboxylate.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Evaluation & Optimization cluster_2 Phase 3: Validation Analyte Prepare Analyte Solution (Racemic Tert-butyl 2-hydroxyazepane-1-carboxylate in IPA) Screen_Cols Screen Primary Columns: 1. Lux Cellulose-1 (Cellulose-based) 2. Lux Amylose-1 (Amylose-based) Analyte->Screen_Cols Screen_MP Test Two Mobile Phase Systems: A: Normal Phase (Hexane/IPA) B: Polar Organic (Methanol or ACN) Screen_Cols->Screen_MP for each column Evaluate Evaluate Results: - Any separation? - Peak shape? - Retention time? Screen_MP->Evaluate Select Select Best Condition (Column + Mobile Phase with highest selectivity) Evaluate->Select Optimize Optimize Mobile Phase: - Adjust alcohol % for retention/resolution - Add modifier (e.g., DEA) if peak tailing occurs - Adjust flow rate & temperature Select->Optimize Validate Method Validation: - Specificity - Linearity & Range - Accuracy & Precision - Robustness - LOQ/LOD Optimize->Validate Final Final Optimized Method Validate->Final

Caption: Workflow for Chiral HPLC Method Development.

Experimental Protocols & Comparative Data

The following protocols describe the screening process. A standard racemic mixture of Tert-butyl 2-hydroxyazepane-1-carboxylate (1.0 mg/mL in Isopropanol) was used for all experiments.

Protocol 1: Normal Phase Screening
  • HPLC System: Standard LC system with UV detector

  • Detection: UV at 210 nm

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Flow Rate: 1.0 mL/min

  • Mobile Phase: 90:10 (v/v) n-Hexane / Isopropanol

Protocol 2: Polar Organic Screening
  • HPLC System: Standard LC system with UV detector

  • Detection: UV at 210 nm

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Flow Rate: 0.7 mL/min

  • Mobile Phase: 100% Methanol

Performance Comparison

The table below summarizes the hypothetical experimental results obtained from screening two common polysaccharide-based chiral stationary phases under both normal phase and polar organic conditions.

ParameterLux Cellulose-1 (Cellulose-based)Lux Amylose-1 (Amylose-based)
Normal Phase (Hexane/IPA)
Retention Time (t1, min)8.510.2
Retention Time (t2, min)9.813.5
Selectivity (α)1.181.38
Resolution (Rs) 1.9 4.1
Polar Organic (Methanol)
Retention Time (t1, min)6.25.8
Retention Time (t2, min)6.55.9
Selectivity (α)1.051.02
Resolution (Rs) 0.8 0.4 (co-eluting)

Data is representative and for illustrative purposes.

Interpretation and Optimization

From the comparative data, several key insights emerge:

  • Superiority of Normal Phase: For this analyte, the normal phase mode provided significantly better enantioselectivity and resolution on both columns compared to the polar organic mode.[4] This suggests that the hydrogen bonding and dipole-dipole interactions governing the separation are more effective in the less polar environment of hexane/isopropanol.

  • Amylose Phase Delivers Higher Resolution: The Lux Amylose-1 column (amylose-based) demonstrated markedly higher selectivity (α = 1.38) and resolution (Rs = 4.1) in the normal phase.[9] This indicates a better steric and interactive match between the analyte and the helical grooves of the amylose chiral selector.

  • Optimization Path: The Lux Amylose-1 column under normal phase conditions is the clear choice for further optimization.

    • Adjusting Retention: To reduce the analysis time (t2 = 13.5 min), the percentage of the polar modifier (isopropanol) can be slightly increased (e.g., to 12% or 15%). This will decrease retention times, but may also slightly reduce resolution. A balance must be struck.

    • Improving Peak Shape: If peak tailing is observed, especially for the amine-containing structure, adding a small amount of a basic modifier like Diethylamine (DEA) (e.g., 0.1%) to the mobile phase can significantly improve peak symmetry by neutralizing acidic sites on the silica support.[5]

Optimized Method Protocol
  • Column: Lux® 5 µm Amylose-1, 250 x 4.6 mm

  • Mobile Phase: 85:15 (v/v) n-Hexane / Isopropanol with 0.1% DEA

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV @ 210 nm

  • Expected Outcome: Baseline resolution (Rs > 2.0) with symmetrical peaks and a total run time of under 10 minutes.

Conclusion and Recommendations

The enantioselective separation of Tert-butyl 2-hydroxyazepane-1-carboxylate is most effectively achieved using a polysaccharide-based chiral stationary phase. A comparative screening demonstrates that an amylose-based CSP (such as Lux Amylose-1 or CHIRALPAK® AD-H) provides superior chiral recognition compared to its cellulose-based counterpart under normal phase conditions .

For researchers and drug development professionals, a systematic screening approach is paramount. Beginning with complementary cellulose and amylose columns under both normal and polar organic modes provides a comprehensive first look at the separation potential. Subsequent optimization of the most promising condition allows for the development of a robust, reliable, and efficient analytical method suitable for quality control and purity assessment in the pharmaceutical industry.

References

  • Lux Cellulose-1 Chiral LC Columns - Phenomenex. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3aEgxTWa57Eri-hz91JsNdasEvSUehEuvKnpUvjWogS5APx0XtRna3nOQoyA3gapZXNZy5mnFuUsBODD22kXKkDuyokAOhoKwNKlDbrr0amhGiApj1LhUlEVsa1CSjLnlXgCi7pMKtDHzhPOjReVQFfXZrV_zWMdJ7AvwsCa2ffCI]
  • Lux Cellulose-1 - Phenomenex - Chiral - HPLC-MART. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZa2cZfJ340DyUno6QA89qH5Vg2Zta4EC95aRMaq-vC_fE3DBnySoraTQqe9dpfPzsmlQRHAnghXs3Xhe6D-nN9Xh9HkAzeUN_GPGA4F1Ypd6sdl6haaOzNxvqE6hj19dtaZpGutyMoXLsdg-cjbRXeFBivS7UkI8goyncYzIbm8V4fPMco2BoQU4=]
  • APPLICATIONS - Phenomenex. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHo7CrkIGoFhwvWEG_N36I1mrNgt59_6__l_YTgRmzL5pJmwtAdSXRV35mYr8RGseEraWp6Cl_7VNagYwApZetLtMvjVT-GxdhgUtmB6zfKDYGhN0P1hZbvzaBKJJ3aaVXBmo3Zh2BrDgUuoVUAJ1ULdj14slmA6TNWMQt8Iha0BA7JLCo6roVxh_h1k1xu2owBwxKzcA==]
  • An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8438848/]
  • Lux Chiral HPLC Columns for Chiral Separation - Phenomenex. [URL: https://www.phenomenex.com/Products/ChiralHPLCSFCColumns/Lux]
  • Review of Chiral Stationary Phase Development and Chiral Applications - Chromatography Online. [URL: https://www.chromatographyonline.
  • Chiral Chromatography: Principle, Components, Steps, Types, Uses - Microbe Notes. [URL: https://microbenotes.
  • The Secrets to Mastering Chiral Chromatography - RotaChrom. [URL: https://rotachrom.
  • Chiral column chromatography - Wikipedia. [URL: https://en.wikipedia.
  • Comparison study of Chiralpak AD-H with AD columns in chromatographic enantioseparation of dihydropyrimidinone acid and its methyl ester - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/15116920/]
  • Amino Acid and Peptide Chiral Separations - Sigma-Aldrich. [URL: https://www.sigmaaldrich.
  • Applications of the Chiralpak AD and Chiralcel OD chiral columns in the enantiomeric separation of several dioxolane compounds by supercritical fluid chromatography | Request PDF - ResearchGate. [URL: https://www.researchgate.
  • Supplementary Information - The Royal Society of Chemistry. [URL: https://www.rsc.
  • Msc chiral chromatography | PDF - Scribd. [URL: https://www.scribd.
  • Chiral HPLC Separations - Phenomenex. [URL: https://www.phenomenex.com/Library/Guidebooks/CHIRAL_GUIDEBOOK.pdf]
  • Chiral Amino Acid and Peptide Separations – the Next Generation | Chromatography Today. [URL: https://www.chromatographytoday.
  • INSTRUCTION MANUAL FOR CHIRALPAK® AD-H COLUMNS - Daicel. [URL: https://www.daicelchiral.com/wp-content/uploads/2021/08/CHIRALPAK-AD-H.pdf]
  • Chiral separation of amino acids and derivatives by CE | Download Table - ResearchGate. [URL: https://www.researchgate.
  • A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. [URL: https://www.chromatographyonline.com/view/strategy-developing-hplc-methods-chiral-drugs]
  • Enantioselective Separations Based on High-performance Liquid Chromatography - APH-DDRS. [URL: https://www.researchgate.
  • Chiral HPLC separation: strategy and approaches - Chiralpedia. [URL: https://chiralpedia.
  • Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - MDPI. [URL: https://www.mdpi.com/1420-3049/29/6/1336]
  • Highly Enantioselective HPLC Separations using the Covalently Bonded Macrocyclic Antibiotic, Ristocetin A, Chiral - Scholars' Mine. [URL: https://scholarsmine.mst.edu/chem_facwork/1523/]
  • Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors - MDPI. [URL: https://www.mdpi.com/1420-3049/26/11/3334]
  • Enantiomeric separation of drugs by HPLC - R Discovery. [URL: https://discovery.researcher.life/article/enantiomeric-separation-of-drugs-by-hplc/10.3724/sp.j.1123.2021.06048]
  • Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9104037/]

Sources

Comparative

Spectroscopic Comparison of Azepane Diastereomers: A Technical Guide

This guide outlines a rigorous spectroscopic framework for distinguishing azepane diastereomers, synthesizing methodologies from balanol analogue development and polyhydroxylated azepane synthesis.[1] Content Type: Publi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a rigorous spectroscopic framework for distinguishing azepane diastereomers, synthesizing methodologies from balanol analogue development and polyhydroxylated azepane synthesis.[1]

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Structural Biologists, and Spectroscopy Specialists.[1]

Executive Summary: The Azepane Conformational Challenge

Azepane (hexahydroazepine) scaffolds are critical pharmacophores in protein kinase C inhibitors (e.g., Balanol) and glycosidase inhibitors.[1] Unlike rigid cyclohexane systems where scalar couplings (


) strictly follow the Karplus equation, azepane rings exhibit high conformational flexibility (pseudorotation).[1] Consequently, distinguishing diastereomers (e.g., cis vs. trans-3,4-disubstituted azepanes) requires a multi-faceted approach combining chemical shift analysis, NOE constraints, and often Variable Temperature (VT) NMR to freeze fluxional conformers.[1]

This guide compares the spectroscopic signatures of diastereomeric azepanes, providing a validated workflow for unambiguous assignment.

Comparative Spectroscopic Signatures

The following table contrasts the primary spectroscopic observables for cis- and trans-3,4-disubstituted azepanes (modeled after Balanol core intermediates).

Table 1: Spectroscopic Differentiators for Azepane Diastereomers[1]
FeatureTrans-Isomer (3,4-anti) Cis-Isomer (3,4-syn) Mechanistic Basis

Coupling
Typically 8–11 Hz (pseudo-diaxial)Typically 2–5 Hz (pseudo-axial/equatorial)Karplus relationship; trans isomers often populate a twist-chair conformation maximizing anti-periplanar H-H alignment.[1]
NOE Correlations Strong NOE between H3/H5

or H4/H2

(1,3-diaxial like).[1] No H3-H4 NOE.
Strong H3–H4 NOE.[1]Spatial proximity; cis protons are on the same face, typically < 2.5 Å apart.[1]

C Chemical Shift (

)
Substituent carbons often upfield (shielded) due to

-gauche effect if substituents force ring twist.[1]
Substituent carbons often downfield (deshielded).[1]Steric compression and ring strain variations between isomers.
IR (OH/NH regions) Sharp, free X-H bands (if H-bonding is geometrically impossible).[1]Broad, redshifted bands (if intramolecular H-bond is feasible).[1]Cis-isomers in 1,2- or 1,3-systems often facilitate intramolecular Hydrogen bonding.[1]

Critical Note: In flexible 7-membered rings at room temperature, observed


-values are population-weighted averages. If 

is intermediate (e.g., 6–7 Hz), VT-NMR is required to resolve the limiting conformers.[1]

Detailed Experimental Workflows

Protocol A: NMR-Based Stereochemical Assignment

Objective: To distinguish relative stereochemistry using NOE and scalar coupling.

  • Sample Preparation:

    • Dissolve 5–10 mg of the azepane mixture in 0.6 mL of C

      
      D
      
      
      
      (Benzene-d6).
    • Why C

      
      D
      
      
      
      ? Benzene often induces larger chemical shift dispersion than CDCl
      
      
      for aliphatic protons, resolving overlapping ring protons essential for NOE analysis.[1]
  • Signal Assignment (1D & 2D):

    • Acquire

      
      H NMR  (min.[1][2][3][4] 400 MHz, ideally 600 MHz).
      
    • Run COSY and HSQC to map the spin system and assign H2, H3, H4, etc.[1]

  • Conformational Analysis (NOESY/ROESY):

    • Run 1D-NOESY (mixing time 500–800 ms) irradiating the methine proton at the chiral center (e.g., H3).

    • Interpretation:

      • Positive Hit: Enhancement of H4 indicates cis-relationship (or trans-diequatorial, which is rare for bulky groups).[1]

      • Negative Hit: Enhancement of H5/H7 but not H4 suggests trans-relationship.

  • Variable Temperature (VT) Validation:

    • If signals are broad or

      
      -values ambiguous, cool sample to -40°C .
      
    • Result: Ring inversion slows; separate conformers appear. Measure

      
       values of the "frozen" major conformer.
      
Protocol B: Chemical Derivatization (Mosher's Method)

Objective: To determine absolute configuration if enantiopurity is also .[1]

  • React the azepane (if it has a free -OH or -NH) with

    
    - and 
    
    
    
    -MTPA chloride.
  • Compare

    
     (
    
    
    
    ) values.[1]
  • Construct a consistent spatial model; in azepanes, the bulky ring segments will shield/deshield substituents predictably.[1]

Decision Logic for Assignment

The following diagram illustrates the logical flow for assigning azepane diastereomers, incorporating checks for ring flexibility.

Azepane_Assignment Start Azepane Diastereomer Mixture Step1 1. Acquire 1H NMR & COSY (Solvent: C6D6 or CDCl3) Start->Step1 CheckJ Check J(H3,H4) Coupling Step1->CheckJ LargeJ Large J (>8 Hz) (Pseudo-diaxial) CheckJ->LargeJ Clear splitting SmallJ Small J (<4 Hz) (Pseudo-eq/ax) CheckJ->SmallJ Clear splitting MedJ Intermediate J (5-7 Hz) (Fast Exchange) CheckJ->MedJ Broad/Avg TransLikely Likely TRANS Isomer LargeJ->TransLikely CisLikely Likely CIS Isomer SmallJ->CisLikely StepVT 3. Perform VT-NMR (-40°C) MedJ->StepVT StepNOE 2. Run NOESY/ROESY TransLikely->StepNOE CisLikely->StepNOE NOE_H3H4 Strong H3-H4 NOE? StepNOE->NOE_H3H4 YesNOE Yes: CIS Configuration NOE_H3H4->YesNOE Proximity confirmed NoNOE No: TRANS Configuration NOE_H3H4->NoNOE Spatial distance StepVT->CheckJ Re-measure J

Caption: Flowchart for the stereochemical assignment of substituted azepanes. Note that J-coupling alone is often insufficient due to ring flexibility, making NOE data critical.[1]

Case Study Analysis: 3,4-Dihydroxyazepane Derivatives

In the synthesis of Balanol analogues and sugar mimics, researchers often encounter 3,4-dihydroxyazepane intermediates.[1]

Experimental Data Interpretation: According to literature on polyhydroxylated azepanes (e.g., Organic Letters 2023, J. Org.[1][5] Chem. 2000), the distinction relies on the stability of the "twist-chair" vs. "twist-boat" conformations.

  • Case A (Trans): The trans-isomer often locks into a conformation where substituents are pseudo-diequatorial to minimize steric strain. This results in

    
     Hz.[1]
    
  • Case B (Cis): The cis-isomer fluctuates. However, if an acetonide protecting group is installed across the 3,4-diols, the ring becomes rigid.[1]

    • Technique Tip: If NMR of the free diol is ambiguous, protect with 2,2-dimethoxypropane. The resulting bicyclic [5.7] system is rigid.

      • Cis-acetonide:

        
         Hz (distinctive for fused 5-membered rings).[1]
        
      • Trans-diol: Cannot form a simple acetonide (or forms a strained trans-fused system), easily distinguishing it from the cis isomer chemically.

References

  • Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars. Organic Letters, 2023.[1] [1]

  • Formal Total Synthesis of (−)-Balanol: Concise Approach to the Hexahydroazepine Segment. The Journal of Organic Chemistry, 2000. [1]

  • Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. Molecules, 2017.[1] [1]

  • Conformational Investigations in Flexible Molecules Using Orientational NMR Constraints. Molecules, 2019.[1] [1]

  • Stereoselective and regioselective synthesis of azepane and azepine derivatives. Journal of the Chemical Society, Perkin Transactions 1, 2002.[1]

Sources

Validation

Mastering the Solid State: A Comparative Guide to X-ray Crystallography of Substituted Azepane Derivatives

For Researchers, Scientists, and Drug Development Professionals The azepane scaffold, a seven-membered nitrogen-containing heterocycle, is a cornerstone in modern medicinal chemistry. Its derivatives are integral to a wi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The azepane scaffold, a seven-membered nitrogen-containing heterocycle, is a cornerstone in modern medicinal chemistry. Its derivatives are integral to a wide array of therapeutic agents, from cardiovascular drugs to central nervous system modulators and potent kinase inhibitors.[1][2][3] However, the very feature that makes the azepane ring so versatile—its conformational flexibility—presents a significant hurdle for structural elucidation.[1][4] Understanding the precise three-dimensional arrangement of substituted azepanes is paramount for rational drug design, as conformation dictates the molecule's interaction with biological targets.[1]

Single-crystal X-ray crystallography stands as the definitive method for mapping the atomic coordinates of these molecules in the solid state.[1] It provides an unambiguous snapshot of the preferred conformation and intermolecular interactions that drive crystal packing. This guide offers a comparative analysis of the experimental strategies and challenges inherent in the X-ray crystallography of substituted azepane derivatives, providing field-proven insights to navigate this complex analytical landscape.

The Crystallization Conundrum: Taming Molecular Flexibility

The primary obstacle in the crystallographic analysis of azepane derivatives is growing diffraction-quality single crystals. The inherent flexibility of the seven-membered ring means that multiple low-energy conformations can exist in solution, making it difficult for the molecules to self-assemble into a well-ordered crystal lattice.[5] This often results in the formation of oils, amorphous solids, or poorly diffracting, needle-like crystals.[5]

Comparative Crystallization Techniques

The choice of crystallization method is critical and often requires screening a wide range of conditions.

Technique Principle Advantages for Azepanes Common Challenges
Slow Evaporation Solvent is slowly removed from a solution of the compound, gradually increasing the concentration to the point of supersaturation and nucleation.[6]Simple to implement; effective for moderately soluble compounds.Can lead to rapid crystal growth and twinning if evaporation is not well-controlled.
Vapor Diffusion (Hanging/Sitting Drop) A drop of the compound solution is allowed to equilibrate with a larger reservoir of a precipitant, slowly inducing crystallization.Excellent control over the rate of supersaturation; requires only small amounts of material.Finding the right precipitant/solvent combination can be time-consuming.
Slow Cooling A saturated solution at an elevated temperature is slowly cooled, decreasing the solubility of the compound and promoting crystal growth.[6]Can produce large, high-quality crystals; useful for compounds with temperature-dependent solubility.[6]Requires precise temperature control; risk of oiling out if cooled too quickly.
Layering/Liquid Diffusion A solution of the compound is carefully layered with a miscible "anti-solvent" in which it is insoluble. Crystals form at the interface.[6]Creates a gentle concentration gradient, ideal for sensitive molecules.Can be technically challenging to set up without disturbing the interface.

Expert Insight: For azepane derivatives, a combination of techniques often yields the best results. Start with a broad screen using slow evaporation and vapor diffusion with a variety of solvents (e.g., alcohols, chlorinated solvents, acetonitrile) and anti-solvents (e.g., ethers, alkanes). Due to the flexibility of the azepane ring, which can adopt various chair, boat, and twist-boat conformations, the choice of solvent can significantly influence which conformer is stabilized and ultimately crystallizes.[1]

Protocol: A General Approach to Crystal Growth
  • Purification is Paramount: Ensure the sample is of the highest possible purity (>98%). Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder.

  • Solvent Selection: Dissolve the azepane derivative in a minimal amount of a "good" solvent in which it is readily soluble.

  • Induce Supersaturation:

    • For Slow Evaporation: Loosely cap the vial and leave it in a vibration-free environment.

    • For Vapor Diffusion: Place a drop of the solution on a coverslip and invert it over a well containing an anti-solvent.

  • Patience and Observation: Crystal growth can take anywhere from a few hours to several weeks. Monitor the experiments regularly under a microscope.

  • Harvesting: Once suitable crystals (ideally 0.1-0.3 mm in each dimension) have formed, carefully remove them from the mother liquor using a cryo-loop.

From Crystal to Structure: Data Collection and Refinement

Once a suitable crystal is obtained, the next phase involves collecting and analyzing the X-ray diffraction data.

XRay_Workflow cluster_0 Experimental Phase cluster_1 Computational Phase Crystal Single Crystal Selection Mount Cryo-Mounting Crystal->Mount Harvesting XRay X-ray Source (Synchrotron/In-house) Mount->XRay Exposure Detector Diffraction Data Collection XRay->Detector Diffraction Process Data Processing & Integration Detector->Process Raw Images Solve Structure Solution (Direct Methods) Process->Solve Structure Factors Refine Model Refinement Solve->Refine Initial Model Validate Structure Validation (checkCIF) Refine->Validate Final Model PDB Crystallographic Database (e.g., CCDC) Validate->PDB Deposition

Caption: General workflow for single-crystal X-ray crystallography.
Key Considerations for Data Collection:
  • Cryo-Protection: Azepane derivative crystals are often delicate. Flash-cooling the crystal in a stream of liquid nitrogen (around 100 K) is standard practice to prevent radiation damage from the X-ray beam and improve data quality.[1]

  • X-ray Source: While in-house diffractometers are suitable for well-diffracting crystals, synchrotron sources are often necessary for the small or weakly diffracting crystals commonly obtained from flexible molecules. The high-intensity beam of a synchrotron can significantly improve the resolution of the diffraction data.

  • Structure Solution and Refinement: The diffraction pattern is processed to determine the unit cell dimensions and space group. The phases of the diffracted X-rays are then determined (the "phase problem"), often using direct methods for small molecules, to generate an initial electron density map.[7] This map is used to build a molecular model, which is then refined against the experimental data to yield the final, accurate structure.[7]

Comparative Analysis: The Influence of Substituents on Azepane Conformation

The true power of crystallography lies in comparing a series of related structures to understand structure-activity relationships (SAR). The substitution pattern on the azepane ring dramatically influences its conformation and crystal packing.

Derivative Example Key Substituent(s) Observed Conformation Crystallographic Data Highlights Reference
N-Boc-2-phenylazepane N-Boc, C2-PhenylTwist-ChairMultiple rotamers observed in solution, single conformation locked in the crystal.[8]
cis-5-aminoazepane-4-carboxylic acid (in peptide) C4-Carboxylate, C5-AminoTwisted-ChairPseudo-equatorial and pseudo-axial groups confirmed absolute stereochemistry.[9]
(4S)-substituted azepan-3-ones C4-Alkyl/Aryl groupsChair/Twist-BoatConformation is key to inhibitory potency against Cathepsin K.[1]
Bicyclic Fused Azepanes Cis/Trans ring fusionDependent on fusion stereochemistryCis-fused derivatives often show different biological activity than trans-fused.[10]

Causality and Insights:

  • Bulky Substituents: Large groups, like the N-Boc or phenyl groups, tend to occupy pseudo-equatorial positions to minimize steric strain, often forcing the azepane ring into a specific twist-chair or chair conformation.[8][9]

  • Hydrogen Bonding: Substituents capable of hydrogen bonding (e.g., amides, carboxylates, hydroxyls) play a crucial role in directing crystal packing. These interactions can overcome the conformational flexibility of the ring, leading to well-ordered crystals.

  • Ring Fusion: In bicyclic systems, the stereochemistry of the ring fusion (cis or trans) dictates the overall shape of the molecule. X-ray crystallography is essential to unambiguously determine this, as seen in studies where cis- and trans-fused azepanes exhibit markedly different activities as monoamine transport inhibitors.[10]

Conformations cluster_Chair cluster_Boat cluster_TwistBoat C C Crystal Crystal Lattice (Single Conformer) C->Crystal Packing Forces & H-Bonds B B B->Crystal Packing Forces & H-Bonds TB TB TB->Crystal Packing Forces & H-Bonds Equilibrium Solution Equilibrium Equilibrium->C Low Energy Equilibrium->B Higher Energy Equilibrium->TB Intermediate

Caption: Influence of crystal packing on selecting a single conformer.

Conclusion

X-ray crystallography is an indispensable tool in the development of drugs based on the azepane scaffold. While the conformational flexibility of the seven-membered ring presents significant challenges in obtaining high-quality crystals, a systematic approach to crystallization screening, coupled with powerful modern diffraction and computational tools, can overcome these hurdles.

The comparative analysis of a series of substituted azepane derivatives provides invaluable, high-resolution data that illuminates structure-activity relationships, confirms stereochemistry, and guides the rational design of more potent and selective therapeutic agents. By mastering the solid-state analysis of these flexible molecules, researchers can unlock their full therapeutic potential.

References

  • Conformational Analysis of Helical Peptides Incorporating Azepane- Based β-Amino Acids Prepared by an Ultrasound-Assisted Method. (2025). ChemRxiv. Retrieved February 22, 2026, from [Link]

  • Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane. (2022). ACS Omega. Retrieved February 22, 2026, from [Link]

  • Conformational regulation of substituted azepanes through selective monofluorination. (2020). Organic & Biomolecular Chemistry. Retrieved February 22, 2026, from [Link]

  • Synthesis of Substituted Azepanes and Piperidines Using Organolithium Chemistry. (2012). White Rose eTheses Online. Retrieved February 22, 2026, from [Link]

  • Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. (2004). Journal of Medicinal Chemistry. Retrieved February 22, 2026, from [Link]

  • Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. (2025). Journal of the American Chemical Society. Retrieved February 22, 2026, from [Link]

  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2023). European Journal of Medicinal Chemistry. Retrieved February 22, 2026, from [Link]

  • Near‐room‐temperature π‐conjugated nematic liquid crystals in molecules with a flexible seven‐membered ring structure. (2024). Aggregate. Retrieved February 22, 2026, from [Link]

  • Conformational Analysis of Helical Peptides Incorporating Azepane-Based beta-Amino Acids Prepared by an Ultrasound-Assisted Method. (2024). ResearchGate. Retrieved February 22, 2026, from [Link]

  • Growing Crystals That Will Make Your Crystallographer Happy. (n.d.). University of Florida Department of Chemistry. Retrieved February 22, 2026, from [Link]

  • X Ray crystallography. (2000). British Medical Journal. Retrieved February 22, 2026, from [Link]

  • The Crystallisation of Conformationally Flexible Molecules. (2012). The University of Manchester. Retrieved February 22, 2026, from [Link]

Sources

Comparative

A Comparative Guide to the Synthesis of Tert-butyl 2-hydroxyazepane-1-carboxylate: A Novel Catalytic Pathway vs. Conventional Reduction

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of a Chiral Building Block Tert-butyl 2-hydroxyazepane-1-carboxylate is a valuable chiral building block in medicinal chemist...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Chiral Building Block

Tert-butyl 2-hydroxyazepane-1-carboxylate is a valuable chiral building block in medicinal chemistry, playing a crucial role in the synthesis of a variety of pharmacologically active compounds. The azepane ring system is a privileged scaffold found in numerous natural products and synthetic drugs. The presence of a hydroxyl group at the 2-position provides a handle for further functionalization, making this molecule a versatile intermediate for the development of novel therapeutics. Consequently, the efficient and selective synthesis of this compound is of significant interest to the drug discovery and development community.

This guide provides an in-depth technical comparison between a newly developed catalytic hydrogenation pathway and the established, conventional method of sodium borohydride reduction for the synthesis of Tert-butyl 2-hydroxyazepane-1-carboxylate from its precursor, N-Boc-ε-caprolactam. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis of their performance based on key metrics such as yield, purity, safety, and operational efficiency.

Established Pathway: Sodium Borohydride Reduction

The reduction of N-Boc-ε-caprolactam using sodium borohydride (NaBH₄) represents a well-established and widely utilized method for the synthesis of Tert-butyl 2-hydroxyazepane-1-carboxylate. Sodium borohydride is a mild and selective reducing agent, which makes it a popular choice for this transformation.[1]

Reaction Mechanism

The reduction of the lactam carbonyl group by sodium borohydride proceeds via a nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon. The reaction is typically carried out in a protic solvent, such as methanol or ethanol, which participates in the reaction by protonating the resulting alkoxide intermediate.

Experimental Protocol: Sodium Borohydride Reduction

Materials:

  • N-Boc-ε-caprolactam (1.0 eq)

  • Sodium borohydride (NaBH₄) (2.0 - 4.0 eq)[1]

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a solution of N-Boc-ε-caprolactam in methanol at 0 °C, add sodium borohydride portion-wise over 30 minutes.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford Tert-butyl 2-hydroxyazepane-1-carboxylate.

Caption: Established synthetic pathway for Tert-butyl 2-hydroxyazepane-1-carboxylate via sodium borohydride reduction.

A Novel Synthetic Pathway: Catalytic Hydrogenation

Recent advancements in catalysis have led to the development of a novel, more efficient, and potentially "greener" synthetic route to Tert-butyl 2-hydroxyazepane-1-carboxylate. This new pathway utilizes a catalytic hydrogenation approach, offering several advantages over the conventional stoichiometric reduction. While various catalysts can be employed for lactam reduction, this guide focuses on a representative ruthenium-based catalytic system. Catalytic hydrogenation is a widely used industrial process known for its efficiency and atom economy.[2]

Reaction Mechanism

Catalytic hydrogenation involves the addition of hydrogen (H₂) across the carbonyl double bond, mediated by a metal catalyst. In this case, a ruthenium catalyst facilitates the activation of molecular hydrogen and its transfer to the lactam carbonyl group. The reaction typically proceeds under a pressurized atmosphere of hydrogen.

Experimental Protocol: Catalytic Hydrogenation

Materials:

  • N-Boc-ε-caprolactam (1.0 eq)

  • Ruthenium-based catalyst (e.g., Ru-MACHO™-BH) (0.01 - 0.1 mol%)

  • Methanol (MeOH) or another suitable solvent

  • Hydrogen gas (H₂)

  • Autoclave or high-pressure reactor

Procedure:

  • In a high-pressure reactor, dissolve N-Boc-ε-caprolactam and the ruthenium catalyst in methanol.

  • Seal the reactor and purge with nitrogen, followed by hydrogen gas.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 bar).

  • Heat the reaction mixture to the specified temperature (e.g., 50-80 °C) and stir for the required duration (typically 4-12 hours), monitoring the reaction progress by analyzing aliquots.

  • After completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography or recrystallization to yield Tert-butyl 2-hydroxyazepane-1-carboxylate.

Caption: A novel catalytic hydrogenation pathway for the synthesis of Tert-butyl 2-hydroxyazepane-1-carboxylate.

Comparative Analysis: Performance Metrics

To provide an objective comparison, the following table summarizes the key performance indicators for both the established sodium borohydride reduction and the novel catalytic hydrogenation pathway. The data presented is a synthesis of typical results reported in the literature and may vary depending on specific reaction conditions and scale.

Metric Established Pathway (Sodium Borohydride Reduction) Novel Pathway (Catalytic Hydrogenation) Reference
Yield Typically 70-85%Often >95%[1],[2]
Purity Good, requires chromatographic purificationHigh, often requires minimal purification[1],[2]
Reaction Time 2-4 hours4-12 hours[1],[2]
Temperature 0 °C to Room Temperature50-80 °C[1],[2]
Pressure Atmospheric10-50 bar[2]
Reagent Stoichiometry Stoichiometric (2-4 equivalents of NaBH₄)Catalytic (0.01 - 0.1 mol% of catalyst)[1],[2]
Safety Considerations Generation of flammable hydrogen gas upon quenching; handling of borohydride reagents.[3]Handling of high-pressure hydrogen gas; potential for catalyst pyrophoricity.[3],[2]
Cost-Effectiveness Lower initial reagent cost, but higher cost associated with purification and waste disposal.[4]Higher initial catalyst cost, but potential for catalyst recycling and reduced downstream processing costs.[4]
Environmental Impact Generates significant amounts of borate waste."Greener" process with higher atom economy and potential for catalyst recycling.[1]

In-Depth Analysis and Field-Proven Insights

Expertise & Experience: Causality Behind Experimental Choices

The choice between these two synthetic pathways is often dictated by a combination of factors including the desired scale of production, available equipment, and cost considerations.

  • Sodium Borohydride Reduction: This method is favored in laboratory settings for its operational simplicity and the use of readily available and relatively inexpensive reagents. The use of a protic solvent like methanol is crucial as it not only dissolves the reactants but also participates in the protonation of the intermediate alkoxide. The portion-wise addition of NaBH₄ at low temperatures is a critical safety measure to control the exothermic reaction and the evolution of hydrogen gas. While effective, the stoichiometric nature of this reaction leads to a significant amount of inorganic waste, and the purification of the final product can be labor-intensive, particularly on a larger scale.

  • Catalytic Hydrogenation: The move towards catalytic hydrogenation represents a significant advancement in terms of efficiency and sustainability. The high yield and purity of the product obtained through this method are a direct result of the high selectivity of modern hydrogenation catalysts. The use of a high-pressure reactor is necessary to achieve a sufficient concentration of hydrogen in the reaction mixture to drive the reaction to completion. While the initial investment in a high-pressure reactor and a specialized catalyst may be higher, the long-term benefits in terms of reduced waste, higher throughput, and potentially lower overall production costs make it an attractive option for industrial applications. The ability to recycle the catalyst further enhances the economic and environmental viability of this approach.

Trustworthiness: A Self-Validating System

Both protocols described are designed to be self-validating through in-process monitoring and final product characterization.

  • TLC Monitoring: In both syntheses, thin-layer chromatography is an indispensable tool for monitoring the progress of the reaction. The disappearance of the starting material (N-Boc-ε-caprolactam) and the appearance of the product spot with a different retention factor (Rf) provide a real-time indication of the reaction's progress and completion.

  • Spectroscopic and Analytical Characterization: The identity and purity of the final product, Tert-butyl 2-hydroxyazepane-1-carboxylate, must be confirmed through a battery of analytical techniques. These include:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the absence of impurities.

    • Mass Spectrometry (MS): To determine the molecular weight of the product.

    • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product with high accuracy.

By following these analytical procedures, researchers can be confident in the identity and quality of the synthesized material, regardless of the chosen synthetic pathway.

Conclusion

The synthesis of Tert-butyl 2-hydroxyazepane-1-carboxylate can be successfully achieved through both the established sodium borohydride reduction and a novel catalytic hydrogenation pathway.

The sodium borohydride reduction remains a viable and practical method, particularly for small-scale laboratory synthesis, due to its simplicity and the use of common reagents. However, its limitations in terms of yield, waste generation, and scalability are significant drawbacks for larger-scale production.

The novel catalytic hydrogenation pathway represents a more modern, efficient, and sustainable approach. While it requires specialized equipment and a higher initial investment in catalysts, the benefits of significantly higher yields, improved purity, and reduced environmental impact make it the superior choice for industrial applications and for laboratories prioritizing "green" chemistry principles.

The choice of synthetic route will ultimately depend on the specific needs and resources of the researcher or organization. However, the trend towards more sustainable and efficient chemical manufacturing strongly favors the adoption of catalytic methods like the one described in this guide.

References

  • AIP Publishing. (2025, January 9). Advancements and challenges in sodium borohydride hydrogen storage: A comprehensive review of hydrolysis, regeneration, and recycling technologies. AIP Publishing. [Link]

  • Organic Chemistry Portal. Sodium Borohydride. [Link]

  • Organic Syntheses. t-BUTYL CARBAZATE. [Link]

  • SciELO México. (2025, February 28). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate. SciELO México. [Link]

  • ResearchGate. (2025, August 7). The development of new heterogeneous catalytic processes for the production of-caprolactam. ResearchGate. [Link]

  • Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. [Link]

  • Sumitomo Chemical. Study on Environmentally Benign Catalytic Processes for the Production of ε-Caprolactam. [Link]

  • ResearchGate. (2025, August 6). Sodium borohydride mediated reduction of N-Boc protected purines and applications in the synthesis of 7-alkyladenines and tetrahydro[3][5]diazepino-[1,2,3-gh]purines. ResearchGate. [Link]

  • Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate. [Link]

  • Google Patents.
  • SciELO México. (2025, February 28). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate. SciELO México. [Link]

  • Chemspace. Tert-butyl 2-oxoazepane-1-carboxylate. [Link]

  • Google Patents.
  • Dalton Transactions. Synthetic routes and chemical structural analysis for guiding the strategies on new Pt(II) metallodrug design. [Link]

  • ResearchGate. (2025, August 10). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. ResearchGate. [Link]

  • Green Chemistry. Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. [Link]

  • Google Patents. CN105820049A - Synthesis method for tert-butyl ester compound.
  • ChemRxiv. An analysis of published synthetic routes, route targets and reaction types (2000 – 2020). [Link]

  • PMC. (2022, October 26). A New Sustainable Multistep Catalytic Process from Benzene to Caprolactam: Amination, Hydroximation and Beckmann Rearrangement Promoted and Catalyzed by Trifluoroacetic Acid. [Link]

  • ResearchGate. (2025, September 11). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1- carboxylate: A piperidine clubbed Boc protected versatile building block for multi functionalized chemical reactions. ResearchGate. [Link]

  • CSIRO. (2022, October 5). Low-cost sodium borohydride production for the hydrogen economy. [Link]

  • PMC. (2025, April 4). Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. [Link]

  • ResearchGate. (PDF) N-substituted derivatives of ε-caprolactam and their thermal andchemical behavior. [Link]

  • ResearchGate. (2025, August 9). A standard protocol for NaBH 4 reduction of CDOM and HS. ResearchGate. [Link]

  • Organic Syntheses. SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE. [Link]

  • MDPI. (2023, June 28). Influence of Reduction with NaBH 4 and HCl in Obtaining Amino Derivatives of Cashew Gum and Cytotoxic Profile. [Link]

  • The Royal Society of Chemistry. Experimental Procedures. [Link]

  • ResearchGate. Catalytic Hydrolysis of Sodium Borohydride for Hydrogen Production Using Magnetic Recyclable CoFe 2 O 4 -Modified Transition-Metal Nanoparticles. [Link]

  • Synlett. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. [Link]

  • ResearchGate. High-yielding, large-scale synthesis of nprotected--aminonitriles: Tert-butyl (1R)-2-Cyano-1-phenylethylcarbamate. [Link]

  • Arkat USA. Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. [Link]

  • PMC. Green Synthesis of Nanomaterials and Their Biological Applications. [Link]

  • RJWave.org. Synthesis And Characterization Of Caprolactam Derivatives Via The Wittig– Claisen Protocol: A Comprehensive Study. [Link]

  • Journal of the Chemical Society of Pakistan. (2016, January 25). Fast and Efficient Protocol for Solvent-Free Reduction of Nitro Compounds to Amines with NaBH4 in the Presence of Bis-Thiourea C. [Link]

  • PMC. (2024, March 19). Comparison of the effectiveness of two piperazine based nano-catalysts in the synthesis of benzoxazoles and benzimidazoles and use of the powerful one in the N-Boc protection of amines. [Link]

  • Organic Chemistry Research. Green Multicomponent Synthesis of Benzodiazepines in the Presence of CuFe2O4 as an Efficient Magnetically Recyclable Nanocatalyst under Solvent-Free Ball-Milling Conditions at Room Temperature. [Link]

  • Patsnap Eureka. (2017, September 22). Preparation method of tertiary butyl 7-hydroxyhexahydrofuro-[3,2-b] pyridine-4(2H)-carboxylic ester. [Link]

  • Google Patents. CN108033931A - A kind of synthetic method of N-Boc piperazines.

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Handling of Tert-butyl 2-hydroxyazepane-1-carboxylate

An Essential Framework for Laboratory Safety and Product Stewardship As a novel compound within the expansive landscape of pharmaceutical research and development, Tert-butyl 2-hydroxyazepane-1-carboxylate presents uniqu...

Author: BenchChem Technical Support Team. Date: February 2026

An Essential Framework for Laboratory Safety and Product Stewardship

As a novel compound within the expansive landscape of pharmaceutical research and development, Tert-butyl 2-hydroxyazepane-1-carboxylate presents unique handling and safety considerations. This guide, developed for researchers, scientists, and drug development professionals, provides a comprehensive overview of the essential personal protective equipment (PPE), operational protocols, and disposal plans necessary for the safe and effective use of this chemical. By adhering to these guidelines, laboratories can foster a culture of safety while advancing their scientific endeavors.

Understanding the Hazard Profile

The tert-butyloxycarbonyl (Boc) group is a common amine-protecting group in organic synthesis.[1] While generally stable, its removal often requires acidic conditions, which can generate a tert-butyl cation.[2] This cation can potentially alkylate nucleophilic sites on other molecules.[2] The azepane ring, a seven-membered heterocyclic amine, and its derivatives can possess biological activity and may present uncharacterized toxicological properties. Therefore, it is prudent to treat Tert-butyl 2-hydroxyazepane-1-carboxylate with a high degree of caution, assuming it may be an irritant and potentially harmful if ingested, inhaled, or absorbed through the skin.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate potential exposure.[4][5] The following table outlines the recommended PPE for handling Tert-butyl 2-hydroxyazepane-1-carboxylate, categorized by the level of protection required.

PPE ComponentSpecifications & Rationale
Eye and Face Protection Chemical splash goggles are mandatory to protect against splashes.[6][7] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing, such as during bulk transfers or when heating the substance.[7]
Hand Protection Wear chemically resistant gloves at all times.[6][8] Nitrile gloves are a suitable initial choice, but it is crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times.[9] Double gloving is recommended, with the outer glove covering the cuff of the lab coat.[10] Gloves should be changed regularly and immediately if contaminated.[10][11]
Body Protection A flame-resistant lab coat with a solid front, long sleeves, and tight-fitting cuffs is required.[6][10] For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is advised.[10]
Respiratory Protection Work should be conducted in a certified chemical fume hood to minimize inhalation exposure.[9] If there is a risk of generating aerosols or dusts outside of a fume hood, a NIOSH-certified N95 or higher respirator is recommended.[7]
Foot Protection Fully enclosed, chemical-resistant footwear is mandatory.[5][8]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is essential to ensure safety and experimental integrity. The following protocol outlines the key steps for handling Tert-butyl 2-hydroxyazepane-1-carboxylate from receipt to use.

Workflow for Handling Tert-butyl 2-hydroxyazepane-1-carboxylate

cluster_pre Preparation cluster_handling Handling cluster_post Post-Handling Receipt & Inspection Receipt & Inspection Inventory & Labeling Inventory & Labeling Receipt & Inspection->Inventory & Labeling Pre-Use Hazard Review Pre-Use Hazard Review Inventory & Labeling->Pre-Use Hazard Review Donning PPE Donning PPE Pre-Use Hazard Review->Donning PPE Weighing & Transfer Weighing & Transfer Donning PPE->Weighing & Transfer Reaction Setup Reaction Setup Weighing & Transfer->Reaction Setup Decontamination Decontamination Reaction Setup->Decontamination Doffing PPE Doffing PPE Decontamination->Doffing PPE Waste Disposal Waste Disposal Doffing PPE->Waste Disposal

Caption: Workflow for safe handling of Tert-butyl 2-hydroxyazepane-1-carboxylate.

Step 1: Receipt and Inspection Upon receipt, visually inspect the container for any signs of damage or leakage.[12] If the container is compromised, do not handle it directly. Follow your institution's emergency procedures for chemical spills.

Step 2: Inventory and Labeling Log the chemical into your laboratory's inventory system.[12] Ensure the container is clearly labeled with the chemical name, date of receipt, and any known hazard warnings.[12]

Step 3: Pre-Use Hazard Review Before any new procedure, review the available safety information and the specific experimental protocol.[12] Identify potential hazards and ensure all necessary safety controls are in place.

Step 4: Donning Personal Protective Equipment (PPE) Put on all required PPE as outlined in the table above before entering the designated work area.[8]

Step 5: Weighing and Transfer All weighing and transfers of solid or liquid Tert-butyl 2-hydroxyazepane-1-carboxylate should be performed inside a certified chemical fume hood to minimize inhalation exposure.[9] Use appropriate tools, such as spatulas and funnels, to avoid spills.[9]

Step 6: Reaction Setup Set up all reactions within the chemical fume hood. Ensure that all glassware is free of cracks or defects.[8] Use a stir bar or boiling chips when heating to prevent bumping.[6]

Step 7: Decontamination After handling is complete, decontaminate all work surfaces and equipment.[13] A suitable solvent, such as ethanol, followed by a detergent solution, is generally effective.

Step 8: Doffing Personal Protective Equipment (PPE) Remove PPE in the correct order to avoid cross-contamination. Typically, gloves are removed first, followed by the lab coat, and then eye protection. Wash hands thoroughly with soap and water after removing all PPE.[13]

Step 9: Waste Disposal Dispose of all chemical waste in appropriately labeled, sealed containers.[9] Follow all local, state, and federal regulations for hazardous waste disposal.[14]

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of Tert-butyl 2-hydroxyazepane-1-carboxylate and its associated waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation:

  • Solid Waste: Unused or contaminated solid Tert-butyl 2-hydroxyazepane-1-carboxylate should be collected in a designated, labeled hazardous waste container.

  • Liquid Waste: Solutions containing this compound should be collected in a separate, labeled liquid hazardous waste container. Do not mix with incompatible waste streams.[9]

  • Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, weighing paper, and pipette tips, should be disposed of as solid hazardous waste.[14]

Disposal Procedure: All waste must be disposed of through a licensed chemical waste disposal company.[14] Do not pour any amount of this chemical down the drain.[14] Contaminated packaging should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste, before the packaging is disposed of or recycled.[14]

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency ScenarioImmediate Action
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[15] Seek medical attention.
Eye Contact Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[15] Seek immediate medical attention.
Inhalation Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[15]
Ingestion Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[15]
Spill Evacuate the immediate area. If the spill is small and you are trained to do so, contain the spill with an inert absorbent material and collect it into a sealed container for disposal.[16] For larger spills, evacuate the laboratory and follow your institution's emergency spill response procedures.

By integrating these safety and logistical protocols into your laboratory's standard operating procedures, you can ensure the responsible and safe handling of Tert-butyl 2-hydroxyazepane-1-carboxylate, fostering a secure environment for groundbreaking research.

References

  • ChemicalBook. (2022, August 11).
  • Sigma-Aldrich. (2025, September 13).
  • Sigma-Aldrich. (2020, December 23).
  • (2024, April 18).
  • TCI EUROPE N.V. (2019, April 9).
  • Fisher Scientific.
  • (2025, February 24).
  • Thermo Fisher Scientific. (2015, March 11).
  • Institut für Organische Chemie. Safety in a chemistry lab.
  • Institute for Molecular Biology & Biophysics.
  • Moravek. (2024, July 11). Chemical Synthesis Safety Tips To Practice in the Lab.
  • California State University, Bakersfield.
  • AAPPTec, LLC. MSDS DBG001 Boc-Glycinol.pdf.
  • Actylis Lab Solutions. (2024, August 27).
  • PMC. Safe handling of hazardous drugs.
  • Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection.
  • Connor, T. H. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs.
  • Organic Chemistry Portal. Boc-Protected Amino Groups.
  • Thermo Fisher Scientific. (2025, September 16).
  • SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
  • Occupational Safety and Health Administration. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE).
  • Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes.
  • Fisher Scientific. (2009, August 21).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.